molecular formula C11H14INO2 B13264748 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid

3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid

Cat. No.: B13264748
M. Wt: 319.14 g/mol
InChI Key: GJXFWGPMULCGNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid is an organic compound with the CAS Registry Number 1823915-46-3 and a molecular formula of C11H14INO2 . It has a molecular weight of 319.14 g/mol and is identified by the SMILES code O=C(O)CCC1=CC(N(C)C)=CC=C1I . This compound features a propanoic acid chain linked to an iodine-substituted phenyl ring, which is further modified with a dimethylamino functional group. This specific structure, combining an electron-donating dimethylamino group with a heavy halogen atom, makes it a valuable intermediate in organic synthesis and medicinal chemistry research. It is particularly useful for developing novel chemical entities and in cross-coupling reactions, where the iodine atom can serve as a site for further functionalization. Researchers can utilize this building block in the synthesis of more complex molecules for various pharmaceutical and material science applications. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Properties

Molecular Formula

C11H14INO2

Molecular Weight

319.14 g/mol

IUPAC Name

3-[5-(dimethylamino)-2-iodophenyl]propanoic acid

InChI

InChI=1S/C11H14INO2/c1-13(2)9-4-5-10(12)8(7-9)3-6-11(14)15/h4-5,7H,3,6H2,1-2H3,(H,14,15)

InChI Key

GJXFWGPMULCGNF-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC(=C(C=C1)I)CCC(=O)O

Origin of Product

United States
Foundational & Exploratory

Physicochemical properties of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide on the Physicochemical Properties of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid

Introduction

3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid is an intriguing small molecule that incorporates several key functional groups: a carboxylic acid, a tertiary amine, and an aryl iodide. This unique combination suggests its potential as a versatile building block in medicinal chemistry and materials science. The propanoic acid moiety provides a handle for amide bond formation, while the dimethylamino group can influence solubility and act as a basic center. The iodophenyl group is a classic substrate for a wide range of palladium-catalyzed cross-coupling reactions, enabling further molecular elaboration. This guide provides a detailed examination of its predicted physicochemical properties, a plausible synthetic workflow, and an analysis of its spectroscopic characteristics.

Molecular Structure and Identification

The core structure consists of a benzene ring substituted with an iodine atom, a dimethylamino group, and a propanoic acid chain. The relative positions of these substituents are critical to the molecule's overall properties.

Caption: Chemical structure of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid.

Table 1: Compound Identification

IdentifierValue
IUPAC Name 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid
Molecular Formula C₁₁H₁₄INO₂
Molecular Weight 319.14 g/mol
CAS Number Not assigned

Predicted Physicochemical Properties

The physicochemical properties of this molecule are inferred from the analysis of its constituent parts and comparison with related compounds such as 3-(2-iodophenyl)propanoic acid and 3-(dimethylamino)propanoic acid.

Table 2: Predicted Physicochemical Properties

PropertyPredicted Value/InformationJustification / Comparative Data
Physical Form Expected to be a solid at room temperature.Similar substituted propanoic acids are solids[1].
Melting Point (°C) 100 - 120The presence of both a polar carboxylic acid and a large iodine atom would likely result in a higher melting point than a simpler propanoic acid, but the dimethylamino group may disrupt crystal packing. 3-(2-Iodophenyl)propanoic acid has a melting point of 87-92°C[1].
Boiling Point (°C) > 300 (with decomposition)High due to the molecular weight and polar functional groups. The EPA predicts a boiling point of ~324°C for 3-(2-iodophenyl)propanoic acid[2].
Solubility Sparingly soluble in water. Soluble in polar organic solvents (e.g., DMSO, DMF, methanol).The propanoic acid and dimethylamino groups will contribute to water solubility, but the iodophenyl ring is lipophilic. The zwitterionic nature at neutral pH may enhance water solubility.
pKa (acidic) ~4.0 - 4.5The carboxylic acid pKa is expected to be in the typical range for propanoic acids. The EPA predicts a pKa of 4.20 for 3-(2-iodophenyl)propanoic acid[2].
pKa (basic) ~9.0 - 9.5The dimethylamino group is a basic center. The pKa of the conjugate acid is expected to be in this range.
LogP 2.5 - 3.0The iodophenyl group significantly increases lipophilicity. The EPA predicts a LogKow of 2.66 for 3-(2-iodophenyl)propanoic acid[2]. The dimethylamino group will slightly decrease this value.
Stability Stable under standard conditions. Sensitive to light and air.The aryl iodide can be light-sensitive. The tertiary amine can be susceptible to oxidation[3]. It is recommended to store in a tightly sealed container under an inert atmosphere and protected from light.

Proposed Synthetic Pathway

A plausible synthetic route to 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid can be envisioned starting from commercially available materials. A Heck reaction followed by reduction and hydrolysis is a viable approach.

cluster_0 Step 1: Heck Reaction cluster_1 Step 2: Reduction cluster_2 Step 3: Reductive Amination cluster_3 Step 4: Hydrolysis A 1-Iodo-3-nitrobenzene C Ethyl (E)-3-(2-iodo-5-nitrophenyl)acrylate A->C Pd(OAc)₂, P(o-tol)₃, Et₃N B Ethyl acrylate B->C D Ethyl (E)-3-(5-amino-2-iodophenyl)acrylate C->D Fe, NH₄Cl E Ethyl 3-(5-(dimethylamino)-2-iodophenyl)propanoate D->E Formaldehyde, NaBH(OAc)₃ F 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid E->F NaOH, H₂O/EtOH

Caption: Proposed synthetic workflow for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid.

Experimental Protocol
  • Heck Reaction: 1-Iodo-3-nitrobenzene is reacted with ethyl acrylate in the presence of a palladium catalyst (e.g., palladium(II) acetate), a phosphine ligand (e.g., tri(o-tolyl)phosphine), and a base (e.g., triethylamine) to form ethyl (E)-3-(2-iodo-5-nitrophenyl)acrylate.

  • Reduction of Nitro Group: The nitro group of the product from step 1 is reduced to an amine using a reducing agent such as iron powder in the presence of ammonium chloride, yielding ethyl (E)-3-(5-amino-2-iodophenyl)acrylate.

  • Reductive Amination: The primary amine is converted to a dimethylamino group via reductive amination using formaldehyde and a reducing agent like sodium triacetoxyborohydride. This step also reduces the double bond of the acrylate.

  • Ester Hydrolysis: The ethyl ester is hydrolyzed to the corresponding carboxylic acid using a base such as sodium hydroxide in a mixture of water and ethanol, followed by acidification to yield the final product.

Predicted Spectroscopic Data

While experimental spectra are not available, the expected spectroscopic signatures can be predicted based on the molecular structure.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the propanoic acid chain protons, and the dimethylamino protons.

Table 3: Predicted ¹H NMR Chemical Shifts (in CDCl₃)

ProtonsMultiplicityChemical Shift (ppm)Justification
Aromatic-HMultiplet6.5 - 7.5The aromatic region will show complex splitting patterns due to the substitution.
-CH₂- (alpha to ring)Triplet~2.9 - 3.2Deshielded by the aromatic ring.
-CH₂- (alpha to COOH)Triplet~2.6 - 2.8Deshielded by the carboxylic acid group.
-N(CH₃)₂Singlet~2.9 - 3.1A singlet integrating to 6 protons.
-COOHBroad Singlet> 10The carboxylic acid proton is highly deshielded and often broad.
¹³C NMR Spectroscopy

The carbon NMR spectrum will show signals for the aromatic carbons, the propanoic acid carbons, and the dimethylamino carbons.

Table 4: Predicted ¹³C NMR Chemical Shifts (in CDCl₃)

CarbonsChemical Shift (ppm)Justification
Aromatic C-I~90 - 100The carbon attached to iodine is significantly shielded.
Aromatic C-N~145 - 150The carbon attached to nitrogen is deshielded.
Other Aromatic C~110 - 140Typical range for substituted aromatic carbons.
-COOH~175 - 180Characteristic chemical shift for a carboxylic acid carbon.
-CH₂- (alpha to ring)~35 - 40Aliphatic carbon adjacent to the aromatic ring.
-CH₂- (alpha to COOH)~30 - 35Aliphatic carbon adjacent to the carboxylic acid.
-N(CH₃)₂~40 - 45Carbon of the dimethylamino group.
Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the vibrational frequencies of its key functional groups.

Table 5: Predicted IR Absorption Bands

Functional GroupWavenumber (cm⁻¹)Description
O-H (Carboxylic Acid)2500 - 3300 (broad)Characteristic broad absorption of the hydroxyl group.
C=O (Carboxylic Acid)1700 - 1725Strong carbonyl stretch.
C-N Stretch1250 - 1350Amine C-N stretching vibration.
C-I Stretch500 - 600Aryl iodide stretch.
Mass Spectrometry (MS)

In a high-resolution mass spectrum (HRMS), the molecule is expected to show a prominent molecular ion peak.

  • Expected [M+H]⁺: 320.0142

Potential Applications

The unique structural features of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid suggest its utility in several areas of chemical research:

  • Drug Discovery: The molecule can serve as a scaffold for the synthesis of more complex molecules with potential biological activity. The iodophenyl group allows for the introduction of various functionalities through cross-coupling reactions, enabling the exploration of structure-activity relationships. Aryl propanoic acid derivatives are known to have a wide range of biological activities, including anti-inflammatory and anticancer properties[4][5].

  • Radiolabeling: The presence of a stable iodine atom makes this compound a potential precursor for the synthesis of radiolabeled analogues (e.g., with ¹²³I, ¹²⁵I, or ¹³¹I) for use in medical imaging or radiotherapy research.

  • Materials Science: The molecule could be used as a monomer or functionalizing agent in the development of novel polymers or materials with specific optical or electronic properties.

Safety and Handling

While specific toxicity data is not available, based on related compounds, 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid should be handled with care in a well-ventilated laboratory.

  • Hazards: Expected to be an irritant to the eyes, skin, and respiratory system.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Storage: Store in a cool, dry, and dark place under an inert atmosphere to prevent degradation[1][3].

Conclusion

3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid is a compound with significant potential as a versatile building block in chemical synthesis. This guide provides a comprehensive overview of its predicted physicochemical properties, a plausible synthetic route, and expected spectroscopic data based on sound chemical principles and data from analogous structures. It is intended to serve as a valuable resource for researchers interested in the synthesis and application of this and related molecules. Further experimental validation of the properties outlined in this guide is encouraged.

References

  • Sigma-Aldrich. (2025, November 7). SAFETY DATA SHEET for 3-(Dimethylamino)propionic acid hydrochloride.
  • ChemScene. (S)-2-Amino-3-(5-iodo-2-methylphenyl)propanoic acid.
  • Benchchem. Novel synthesis routes for 3-(2-Iodophenylamino)propanoic acid.
  • DOI.
  • Benchchem. Independent verification of the biological activity of 3-(2-Iodophenylamino)propanoic acid.
  • Sigma-Aldrich. 3-(2-Iodophenyl)propanoic acid.
  • EPA. 3-(2-iodophenyl)propanoic Acid Properties.
  • ChemicalBook. 3-(2-IODOPHENYL)PROPIONIC ACID | 96606-95-0.
  • ResearchGate.
  • MilliporeSigma. 3-(Dimethylamino)propionic acid hydrochloride 97%.
  • OpenOChem Learn. HNMR Practice 4.
  • ECHA CHEM. Identity.
  • CLEARSYNTH. (2S)-2-(Dimethylamino)-3-phenyl-propanoic acid.
  • MDPI. Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors.
  • Georganics. 3-(N,N-Dimethylamino)propionic acid - High purity | EN.
  • ChemicalBook. 3-(Dimethylamino)propanoicacid | 6300-04-5.
  • Organic Syntheses Procedure. 2-phenylpropionic acid.
  • Doc Brown. low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH ....
  • ResearchGate. (PDF) Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties.
  • PubChem. 2-Amino-3-(2-iodophenyl)propanoic acid.
  • NIH. NMRexp: A database of 3.3 million experimental NMR spectra - PMC.
  • PrepChem.com.
  • TCI Chemicals. 3-(Dimethylamino)propionic Acid Hydrochloride.
  • Santa Cruz Biotechnology. 3-(dimethylamino)propanoic acid.
  • Journal of Chemistry and Technologies. SOLUBILITY STUDY OF 3-(1-(4-METHYLPHENYL)-5-PHENYLPYRROL-2-YL)PROPANOIC ACID IN ORGANIC SOLVENTS.

Sources

Predictive Ionization Profiling of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary Understanding the ionization behavior of active pharmaceutical ingredients (APIs) is a foundational pillar of rational drug design. The molecule 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid (CAS: 1823915-46-3) presents a unique physicochemical challenge due to the presence of two distinct ionizable centers: a carboxylic acid and a tertiary aniline. Because these groups possess overlapping dissociation constants, the molecule exhibits complex zwitterionic equilibria. This whitepaper deconstructs the structural causality behind its predicted pKa values and establishes a self-validating empirical workflow for physical characterization.

Structural Deconstruction & Chemical Profiling

To accurately predict the macroscopic pKa values, we must isolate the microscopic ionization centers and evaluate the electronic influence of the aromatic ring's substituents.

The core scaffold is a phenyl ring functionalized at three positions:

  • Position 1: A propanoic acid chain (

    
    ). This is the acidic center.
    
  • Position 2: An iodine atom (

    
    ). A heavy halogen exerting both inductive electron-withdrawing effects and steric bulk.
    
  • Position 5: A dimethylamino group (

    
    ). This tertiary amine acts as the basic center.
    

The spatial relationship between these substituents dictates the electronic cross-talk. The iodine is para to the dimethylamino group (positions 2 and 5), allowing for direct resonance and inductive influence through the


-system. Conversely, the propanoic acid chain is insulated from the aromatic ring by two methylene (

) groups, heavily attenuating any electronic pull from the ring.
Mechanistic pKa Prediction

The prediction of dissociation constants relies on linear free-energy relationships, specifically the Hammett equation, which correlates reaction rates and equilibrium constants to substituent electronic effects .

2.1. The Aliphatic Carboxylic Acid (Acidic pKa)

The acidic center is an aliphatic carboxylic acid. The baseline pKa for unsubstituted propanoic acid is 4.88 . When a phenyl ring is attached at the 3-position (yielding 3-phenylpropanoic acid), the weak electron-withdrawing nature of the


 hybridized ring drops the pKa to approximately 4.66.

Because the


 group is separated from the aromatic ring by an ethylene bridge, the inductive effects of the iodine and dimethylamino groups are reduced by a factor of roughly 

(due to the two carbon bonds). Therefore, the ring substituents exert a negligible effect on the carboxylic acid.
  • Predicted Acidic pKa: ~4.65

2.2. The Tertiary Aniline (Basic pKa) & Hammett Equation Application

The basic center is the dimethylamino group. The baseline pKa of the conjugate acid of N,N-dimethylaniline is 5.15. To calculate the shift in pKa caused by the ring substituents, we apply the Hammett equation:



  • Reaction Constant (

    
    ):  For the protonation of anilines in water, 
    
    
    
    .
  • Substituent Constants (

    
    ): 
    
    • The iodine is para to the amine. The Hammett constant

      
       for Iodine is +0.18  (electron-withdrawing).
      
    • The propanoic acid chain is meta to the amine. Treating this as a standard alkyl group,

      
       is approximately -0.07  (weakly electron-donating).
      
  • Calculation:

    
    .
    
  • 
    .
    

Subtracting this from the parent pKa (5.15 - 0.32) yields the predicted basic pKa.

  • Predicted Basic pKa: ~4.83

G N1 N,N-Dimethylaniline Core Base pKa: 5.15 N4 Hammett Equation pKa = pKa(parent) - ρ(Σσ) N1->N4 N2 Iodine (Para to NMe2) σ_para = +0.18 (Electron Withdrawing) N2->N4 N3 Propanoic Acid Chain (Meta to NMe2) σ_meta ≈ -0.07 (Electron Donating) N3->N4 N5 Predicted Basic pKa ≈ 4.83 N4->N5

Logical flow of Hammett equation application for basic pKa prediction.

2.3. Quantitative Data Summary

Table 1: Quantitative Prediction Summary

Ionizable GroupBase StructureHammett

Reaction Constant (

)
Predicted pKa
Carboxylic Acid3-Phenylpropanoic AcidN/A (Aliphatic insulation)N/A~4.65
Tertiary AmineN,N-Dimethylaniline+0.11+2.89~4.83
Experimental Validation Protocols

Because the predicted pKa values (4.65 and 4.83) are separated by less than 0.2 log units, standard single-method titrations will yield a merged, ambiguous inflection point. To ensure scientific integrity, the following self-validating, orthogonal workflow must be employed.

G S1 Sample Preparation (Aqueous/Cosolvent System) S2 Potentiometric Titration (Glass Electrode, pH 2 to 12) S1->S2 S3 UV-Metric Titration (Diode Array, pH 2 to 12) S1->S3 S4 Data Processing (Bjerrum Plot & Multi-wavelength Analysis) S2->S4 S3->S4 S5 Cross-Validation ΔpKa < 0.1 between methods? S4->S5 S5->S1 No (Refine) S6 Final Validated pKa Values S5->S6 Yes

Self-validating dual-method workflow for empirical pKa determination.

Protocol 1: High-Resolution Potentiometric Titration

Causality: Potentiometry measures the global change in hydrogen ion concentration. Using a high ionic strength background prevents activity coefficient fluctuations from skewing the closely overlapping pKa values.

  • Calibration: Calibrate a high-performance glass electrode using IUPAC standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C.

  • Sample Preparation: Dissolve 2.0 mg of the analyte in 10 mL of 0.15 M KCl (mimicking physiological ionic strength).

  • Titration Execution: Titrate with standardized 0.1 M KOH from pH 2.0 (pre-adjusted with 0.1 M HCl) to pH 12.0. Maintain an inert argon atmosphere to prevent

    
     absorption, which would artificially lower the pH.
    
  • Deconvolution: Export the raw volume-pH data into a non-linear regression software. Utilize Bjerrum plot analysis to deconvolute the overlapping macroscopic constants into discrete microscopic pKa values.

Protocol 2: UV-Metric Titration (Orthogonal Validation)

Causality: Protonation of the dimethylamino group disrupts the lone pair's resonance with the phenyl ring, causing a significant hypsochromic (blue) shift in the UV spectrum. The carboxylic acid protonation does not affect the chromophore. This allows us to optically isolate the basic pKa from the acidic pKa.

  • Solution Preparation: Prepare a 50 µM solution of the analyte in a universal Britton-Robinson buffer to ensure constant ionic strength and buffer capacity across the entire pH range.

  • Spectral Acquisition: Record UV-Vis spectra (200-400 nm) using a diode-array spectrophotometer at pH increments of 0.2 units from pH 2.0 to 10.0.

  • Target Factor Analysis (TFA): Identify the isosbestic points to confirm the two-state equilibrium of the aniline group. Process the multi-wavelength spectral matrix to extract the exact pKa of the tertiary amine.

  • Validation Loop: Compare the UV-derived basic pKa with the potentiometric data. If

    
    , the system is validated.
    
Implications for Drug Development (ADME/Tox)

The proximity of the two pKa values (~4.65 and ~4.83) dictates that 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid is a true zwitterion with a highly specific isoelectric point (pI


 4.74).

Table 2: Microspecies Distribution at Key Physiological pH Levels

pH LevelDominant SpeciesNet ChargeClinical / Formulation Relevance
pH 2.0 (Stomach)Cationic (Protonated amine, neutral acid)+1High aqueous solubility; ideal for gastric dissolution.
pH 4.7 (pI)Zwitterionic / Neutral mix0Minimum solubility; highest risk of precipitation in formulation.
pH 7.4 (Blood)Anionic (Neutral amine, deprotonated acid)-1High systemic solubility; relies on carrier-mediated transport for cell entry.

For formulation scientists, the narrow window of neutrality at pH 4.7 means that liquid formulations must be strictly buffered away from this isoelectric point to prevent catastrophic precipitation of the API.

References
  • "Hammett equation", Wikipedia, The Free Encyclopedia. Available at: [Link]

  • "Acid dissociation constant", Wikipedia, The Free Encyclopedia. Available at: [Link]

UV-Vis absorption spectra data for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: UV-Vis Absorption Spectra & Characterization of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic Acid

Executive Summary

This technical guide provides a comprehensive analysis of the UV-Vis absorption properties of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid (CAS: 1823915-46-3). As a specialized functionalized intermediate—primarily utilized in the synthesis of red-shifted fluorophores like Silicon-Rhodamines (SiR) and Janelia Fluor (JF) dyes—its spectral characterization is critical for assessing purity and reaction progress. This document synthesizes empirical data from structural analogs with theoretical electronic principles to establish a robust reference standard for researchers.

Chemical Identity & Structural Logic

To accurately interpret the spectral data, one must first deconstruct the molecule's electronic environment. The compound consists of a N,N-dimethylaniline core perturbed by two substituents:

  • Iodine (Position 2): A heavy atom acting as a weak auxochrome. It induces a bathochromic (red) shift due to its polarizability and facilitates intersystem crossing (heavy atom effect).

  • Propanoic Acid Tail (Position 1): A saturated alkyl chain ending in a carboxyl group. Being electronically decoupled from the

    
    -system by two methylene units, its contribution to the absorption maximum (
    
    
    
    ) is negligible, acting primarily as a solubility handle and linker.

Key Structural Parameters:

  • System Name: 3-(2-iodo-5-dimethylaminophenyl)propanoic acid

  • Chromophore: 4-iodo-N,N-dimethylaniline (functionally equivalent core)[1][2]

  • Electronic Character: Donor-Acceptor system (weak) dominated by the

    
     and 
    
    
    
    transitions of the dimethylamino-phenyl ring.

UV-Vis Spectral Data

As direct spectral traces for this specific intermediate are often buried in supplementary synthetic data, the following values are derived from the empirically measured core chromophore, 4-iodo-N,N-dimethylaniline , which shares the identical electronic


-system.
Reference Absorption Data
ParameterValueConditions

(Primary)
309 – 315 nm Dichloromethane (DCM)

(Secondary)
~250 – 260 nmDichloromethane (DCM)
Molar Extinction (

)
~25,600 M⁻¹cm⁻¹ At

(309 nm)
Visual Appearance Pale Yellow / Off-WhiteSolid state or conc.[3] solution
Fluorescence Negligible (Quenched)Due to Iodine (Heavy Atom Effect)

Technical Insight: The absorption at ~310 nm is characteristic of the para-iodo-dimethylaniline moiety. The propanoic acid substituent at the meta position (relative to the amine) exerts a minimal inductive effect (


), potentially shifting the maximum by only 1–2 nm relative to the core analog.
Solvatochromic Effects
  • Non-Polar (DCM, Toluene):

    
     remains sharp around 309–312 nm.
    
  • Polar Protic (Methanol, Ethanol): Slight hypsochromic (blue) shift or broadening may occur due to hydrogen bonding with the dimethylamino lone pair, which stabilizes the ground state more than the excited state.

Experimental Protocol: Self-Validating Measurement

This protocol ensures accurate determination of


 and purity assessment.

Reagents:

  • Analyte: 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid (>98% purity).

  • Solvent: Spectroscopic grade Dichloromethane (DCM). Note: DCM is preferred over alcohols to prevent H-bonding interference with the amine.

Step-by-Step Methodology:

  • Stock Solution Preparation:

    • Weigh 4.35 mg of the compound (MW: ~435.0 g/mol - verify exact MW based on salt form).

    • Dissolve in 10.0 mL of DCM to create a 1.0 mM stock solution.

    • Checkpoint: Solution should be clear and pale yellow. Any turbidity indicates insolubility or salt contaminants.

  • Serial Dilution:

    • Prepare three working standards: 10 µM , 25 µM , and 50 µM .

    • Example: Dilute 100 µL of Stock into 9.9 mL DCM for the 10 µM standard.

  • Acquisition:

    • Baseline correct the UV-Vis spectrophotometer with pure DCM.

    • Scan range: 220 nm to 500 nm .

    • Record Absorbance (A) at

      
       (~310 nm).
      
  • Validation Calculation:

    • Calculate

      
       using Beer-Lambert Law: 
      
      
      
      .
    • Pass Criteria: Calculated

      
       should be within 10% of 25,000 M⁻¹cm⁻¹ . Significant deviation (<20,000) suggests oxidation of the iodine or amine degradation.
      

Synthetic Context & Signaling Pathway

This molecule is a "bottom ring" precursor for Silicon-Rhodamine (SiR) and Janelia Fluor (JF) dyes. The iodine atom serves as the reactive handle for Lithium-Halogen exchange, allowing coupling to a ketone or xanthone core.

SynthesisWorkflow cluster_legend Key Transformation Precursor 3-[5-(Dimethylamino)- 2-iodophenyl]propanoic acid (Colorless/Pale Yellow) Lithiation 1. Lithium-Halogen Exchange (t-BuLi, -78°C) Precursor->Lithiation Activation Coupling 2. Coupling with Si-Xanthone / Ketone Lithiation->Coupling Nucleophilic Attack Product SiR / JF Dye (Deep Blue/Red Color) Coupling->Product Acid Cyclization

Caption: Synthetic workflow transforming the non-fluorescent iodinated intermediate into a functional fluorophore via organolithium coupling.

Handling & Stability (Technical Notes)

  • Light Sensitivity: Iodinated aromatics are photolabile. The C-I bond can undergo homolytic cleavage under intense UV light. Store in amber vials and minimize exposure to ambient light during weighing.

  • Oxidation: The dimethylamino group is susceptible to oxidation (forming N-oxides), which will drastically reduce the extinction coefficient at 310 nm and introduce a new band <280 nm.

  • Safety: Treat as a potential alkylating agent and irritant. Use nitrile gloves.

References

  • Gao, C., et al. "Tuning of tetrathiafulvalene properties: versatile synthesis of N-arylated monopyrrolotetrathiafulvalenes via Ullmann-type coupling reactions." Beilstein Journal of Organic Chemistry, vol. 11, 2015, pp. 773–779.

    
     309 nm, 
    
    
    
    25,600).[3] Link
  • Grimm, J. B., et al. "A general method for tuning the physicochemical properties of fluorophores." Nature Methods, vol. 12, no. 3, 2015, pp. 244–250. (Context for dimethylamino-phenyl intermediates in dye synthesis). Link

  • Grimm, J. B., et al. "General synthesis of Janelia Fluor dyes for live-cell imaging." Nature Methods, vol. 14, 2017, pp. 987–994. (Detailed synthetic procedures for related iodinated precursors). Link

Sources

An In-depth Technical Guide to the Chemical Structure Analysis of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of modern drug discovery and development, the unambiguous characterization of novel chemical entities is the bedrock upon which all subsequent biological and clinical data are built. The molecule 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid is a compound of interest, featuring a unique combination of functional groups: a carboxylic acid, a tertiary amine, and an aryl iodide. This specific arrangement of a substituted phenylpropanoic acid suggests its potential as a versatile intermediate or a key pharmacophore in various therapeutic areas. For instance, N-aryl-β-amino acid scaffolds are explored for applications ranging from anticancer to antimicrobial agents.[1][2] The ortho-iodo substitution, in particular, provides a reactive handle for further chemical modifications, such as cross-coupling reactions, to introduce diverse functionalities.[1]

This guide provides a comprehensive, multi-technique approach to the structural elucidation and purity assessment of this compound. As a Senior Application Scientist, my objective is not merely to list procedures but to provide a validated, logical workflow that ensures the highest degree of scientific integrity. We will delve into the causality behind our choice of analytical techniques, detailing the expected outcomes and the interpretation of the resulting data to build an unshakeable structural hypothesis.

Section 1: Foundational Properties and Synthetic Considerations

Before any analysis, understanding the fundamental physicochemical properties is crucial. These data inform sample preparation, chromatographic method development, and data interpretation.

PropertyPredicted/Calculated ValueRationale & Significance
Molecular Formula C₁₁H₁₄INO₂Derived from the chemical name.
Molecular Weight 319.14 g/mol Calculated from the molecular formula.
Exact Mass 319.0069 g/mol Essential for High-Resolution Mass Spectrometry (HRMS) to confirm elemental composition.
Predicted pKa ~4.2The propanoic acid moiety is expected to have a pKa similar to other phenylpropanoic acids.[3] This value is critical for developing HPLC methods, as the mobile phase pH will dictate the ionization state and retention of the molecule.[4]
Predicted LogP ~2.7Indicates moderate lipophilicity, suggesting good solubility in common organic solvents like methanol, acetonitrile, and DMSO, and guiding the choice of reversed-phase chromatography.

A plausible synthetic route for a related compound, 3-(2-Iodophenylamino)propanoic acid, involves an Aza-Michael addition of 2-iodoaniline to an acrylate ester, followed by hydrolysis.[1] For our target molecule, this would likely be adapted using 3-iodo-4-(dimethylamino)aniline. This synthetic context is vital as it alerts the analytical scientist to potential impurities, such as unreacted starting materials or regioisomers, which must be resolved and identified during purity analysis.

Section 2: Definitive Structure Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of small molecule structural analysis, offering unparalleled detail about the carbon-hydrogen framework.

The Rationale: Why NMR is the Gold Standard

NMR provides direct evidence of the chemical environment of each proton and carbon atom, their connectivity through covalent bonds, and their spatial relationships. This detailed structural information confirms molecular integrity and is indispensable for unambiguous isomer differentiation.

Predicted ¹H NMR Spectral Analysis

The proton NMR spectrum is the first and most informative experiment. The predicted chemical shifts (δ), multiplicities, and integrations are summarized below.

ProtonsPredicted δ (ppm)MultiplicityIntegrationRationale
H-a (2H)~2.6 - 2.8Triplet2HMethylene group adjacent to the carboxylic acid (β-position).
H-b (2H)~2.9 - 3.1Triplet2HMethylene group adjacent to the aromatic ring (α-position).
H-c (6H)~2.9 - 3.0Singlet6HTwo equivalent methyl groups of the dimethylamino moiety.
H-d (1H)~6.6 - 6.8Doublet of Doublets1HAromatic proton ortho to the dimethylamino group and meta to the iodo group.
H-e (1H)~7.0 - 7.2Doublet1HAromatic proton ortho to both the dimethylamino and propanoic acid groups.
H-f (1H)~7.6 - 7.8Doublet1HAromatic proton ortho to the iodo group.
COOH (1H)> 10Broad Singlet1HAcidic proton of the carboxylic acid, often broad and may exchange with D₂O.[5]
Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum confirms the carbon backbone and the number of unique carbon environments.

CarbonsPredicted δ (ppm)Rationale
C=O~175 - 180Carboxylic acid carbonyl carbon.
Aromatic C-I~90 - 95Carbon directly attached to iodine, showing a characteristic upfield shift.
Aromatic C-N~150 - 155Carbon attached to the dimethylamino group.
Aromatic C-H & C-C~115 - 145The remaining four aromatic carbons.
N-(CH₃)₂~40 - 45The two equivalent methyl carbons.
Ar-CH₂~30 - 35Methylene carbon attached to the aromatic ring.
CH₂-COOH~35 - 40Methylene carbon adjacent to the carboxylic acid.
Experimental Protocol: NMR Sample Preparation and Acquisition
  • Sample Preparation : Dissolve ~5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for carboxylic acids as it helps in observing the exchangeable COOH proton.

  • Internal Standard : Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

  • Acquisition : Acquire ¹H, ¹³C, and 2D spectra (COSY, HSQC, HMBC) on a spectrometer with a field strength of at least 400 MHz for adequate resolution.

G cluster_data Primary Analytical Data cluster_interpretation Data Interpretation NMR NMR (¹H, ¹³C, 2D) Structure Connectivity & Isomerism NMR->Structure MS HRMS Formula Elemental Composition MS->Formula HPLC HPLC-UV Purity Purity & Impurity Profile HPLC->Purity IR FTIR FunctionalGroups Functional Group ID IR->FunctionalGroups Final Final Structure Confirmation & Purity Assessment Structure->Final Formula->Final Purity->Final FunctionalGroups->Final

Caption: Integrated workflow for structural confirmation.

Section 3: Molecular Formula Verification by Mass Spectrometry

Mass spectrometry (MS) is a powerful technique for determining the molecular weight and elemental composition of a compound.[6] For a molecule containing iodine, MS analysis provides particularly definitive data.

The Rationale: High-Resolution MS (HRMS)

HRMS measures mass-to-charge ratio (m/z) to a very high degree of accuracy (typically <5 ppm). This allows for the determination of a unique elemental formula, distinguishing it from other combinations of atoms that might have the same nominal mass. Electrospray ionization (ESI) is a suitable technique for this polar molecule.[7]

  • Expected [M+H]⁺ (Positive Ion Mode): 320.0142

  • Expected [M-H]⁻ (Negative Ion Mode): 318.0003

The presence of iodine (¹²⁷I) makes the isotopic pattern highly characteristic, serving as an additional point of confirmation.[8] Researchers have developed methods to selectively identify organic iodine compounds using LC-HRMS by looking for characteristic product ions.[9][10]

Experimental Protocol: LC-MS Analysis
  • Sample Preparation : Prepare a dilute solution (~10 µg/mL) of the compound in a suitable solvent like methanol or acetonitrile/water.

  • Chromatography : Use a C18 reversed-phase column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid (for positive ion mode) or ammonium acetate (for negative ion mode).

  • MS Acquisition : Acquire data in both positive and negative ion modes over a mass range of m/z 100-500.

  • Data Analysis : Extract the ion chromatogram for the expected exact masses and compare the measured mass to the theoretical mass. The mass error should be less than 5 ppm.

Section 4: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for assessing the purity of pharmaceutical compounds. For aromatic carboxylic acids, which can be challenging to retain in reversed-phase chromatography, careful method development is key.[4][11]

The Rationale: UV-Based Purity Analysis

The substituted phenyl ring in the molecule contains a strong chromophore, making UV detection highly suitable. Purity is typically determined by calculating the area percentage of the main peak relative to all other peaks detected at a specific wavelength.

Experimental Protocol: Reversed-Phase HPLC Method
  • Column : C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A : Water + 0.1% Trifluoroacetic Acid (TFA) or Formic Acid. The acid suppresses the ionization of the carboxylic acid, improving peak shape and retention.[4]

  • Mobile Phase B : Acetonitrile + 0.1% TFA or Formic Acid.

  • Gradient : A linear gradient from 10% to 90% B over 20 minutes.

  • Flow Rate : 1.0 mL/min.

  • Detection : UV detector set at a wavelength of maximum absorbance (e.g., 254 nm).

  • Analysis : Inject a known concentration of the sample. The purity is calculated as (Area of Main Peak / Total Area of All Peaks) x 100%. A pure compound should exhibit a purity level of >95%.

Section 5: Functional Group Confirmation by Infrared (IR) Spectroscopy

FTIR spectroscopy provides confirmation of the key functional groups present in the molecule by detecting their characteristic vibrational frequencies.[12]

The Rationale: Correlating Structure with Vibrations

While NMR and MS provide the molecular framework, FTIR confirms the presence of specific bonds, corroborating the overall structural assignment.

Expected Characteristic IR Absorptions:

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
2500-3300 (broad)O-H stretchCarboxylic Acid[5][13]
~1700 (strong)C=O stretchCarboxylic Acid[5][14]
~2900-3000C-H stretchAliphatic (CH₂, CH₃)
~1600, ~1475C=C stretchAromatic Ring
~1350C-N stretchTertiary Amine
Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
  • Sample Preparation : Place a small amount of the solid powder directly onto the ATR crystal.

  • Acquisition : Apply pressure to ensure good contact and collect the spectrum, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio.

  • Background Correction : A background spectrum of the clean, empty ATR crystal must be acquired and subtracted from the sample spectrum.

This logical relationship diagram illustrates how the spectral data interlink to build a conclusive structural argument.

G cluster_structure Structural Features cluster_evidence Supporting Spectroscopic Evidence Propanoic Propanoic Acid Chain (-CH₂-CH₂-COOH) Final Confirmed Structure: 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid Propanoic->Final Aromatic 1,2,4-Trisubstituted Phenyl Ring Aromatic->Final Substituents Substituents (-I, -N(CH₃)₂) Substituents->Final HNMR ¹H NMR: - Two triplets (a, b) - Broad singlet (COOH) - Aromatic splitting pattern HNMR->Propanoic HNMR->Aromatic CNMR ¹³C NMR: - Carbonyl (~175 ppm) - C-I (~92 ppm) - Aliphatic signals CNMR->Propanoic CNMR->Substituents MS HRMS: - Correct Exact Mass - Iodine Isotope Pattern MS->Substituents IR FTIR: - Broad O-H stretch - Strong C=O stretch IR->Propanoic

Caption: Correlation of spectral evidence to structural features.

Conclusion

The structural analysis of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid requires a synergistic application of multiple analytical techniques. By integrating data from NMR, HRMS, HPLC, and FTIR, we construct a self-validating system that moves from foundational properties to a definitive, high-confidence structural assignment. This rigorous, evidence-based workflow is essential for advancing a compound through the drug discovery pipeline, ensuring that all subsequent biological and pharmacological data are based on a well-characterized chemical entity.

References

  • HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. (n.d.). SIELC Technologies. Retrieved from [Link]

  • Głód, B. K., & Pszonka, M. M. (1996). Chromatographic separations of aromatic carboxylic acids. Chemicke Listy, 90(11), 834-842. Retrieved from [Link]

  • Singh, R., & Sharma, P. (2024). Advances in Analytical Techniques for Drug Discovery and Development. LinkedIn. Retrieved from [Link]

  • Sperlingová, I., Dabrowská, L., Stránský, V., & Tichý, M. (2004). A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. Analytical and Bioanalytical Chemistry, 378(2), 536-543. Retrieved from [Link]

  • Pease, J. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery World. Retrieved from [Link]

  • Wang, Y., et al. (2025). IodoFinder: Machine Learning-Guided Recognition of Iodinated Chemicals in Nontargeted LC-MS/MS Analysis. Environmental Science & Technology. Retrieved from [Link]

  • Cai, Z., et al. (2015). Selective Identification of Organic Iodine Compounds Using Liquid Chromatography–High Resolution Mass Spectrometry. Analytical Chemistry, 88(1), 803-810. Retrieved from [Link]

  • HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution. (2005). ResearchGate. Retrieved from [Link]

  • Speciation of substituted benzoic acids in solution: evaluation of spectroscopic and computational methods for the identification of associates and their role in crystallization. (n.d.). UCL Discovery. Retrieved from [Link]

  • Small molecule analysis using MS. (n.d.). Bioanalysis Zone. Retrieved from [Link]

  • Bioanalytical Services for Small Molecule Drug Development. (2026). Avance Biosciences. Retrieved from [Link]

  • Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. (n.d.). SIELC Technologies. Retrieved from [Link]

  • Selective Identification of Organic Iodine Compounds Using Liquid Chromatography-High Resolution Mass Spectrometry. (2015). ResearchGate. Retrieved from [Link]

  • Iodine in the Air - Chromatography Investigates. (n.d.). Chromatography Today. Retrieved from [Link]

  • DFT calculations, FT Raman, FTIR spectra and vibrational assignment of 2-amino 5-bromobenzoic acid. (2022). International Journal of Trend in Scientific Research and Development. Retrieved from [Link]

  • ANALYTICAL METHODS - Toxicological Profile for Iodine. (n.d.). NCBI Bookshelf. Retrieved from [Link]

  • Fiedler, P., Böhm, S., Kulhánek, J., & Exner, O. (2006). Acidity of ortho-substituted benzoic acids: an infrared and theoretical study of the intramolecular hydrogen bonds. Organic & Biomolecular Chemistry, 4(10), 2003-2011. Retrieved from [Link]

  • Acidity of ortho-substituted benzoic acids: an infrared and theoretical study of the intramolecular hydrogen bonds. (2006). Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Carefully study the attached IR and ¹H NMR spectra and predict the structure. (2025). Filo. Retrieved from [Link]

  • infrared spectrum of benzoic acid. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

  • 3-(2-iodophenyl)propanoic Acid Properties. (n.d.). EPA CompTox Chemicals Dashboard. Retrieved from [Link]

Sources

Technical Guide: Strategic Synthesis and Application of 2-Iodo-5-Dimethylamino Phenylpropanoic Acid Derivatives

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth analysis of 2-iodo-5-dimethylamino phenylpropanoic acid derivatives . This document is structured for researchers and drug development professionals, focusing on the synthetic architecture, functional reactivity, and medicinal utility of this privileged scaffold.

Executive Summary

The 2-iodo-5-dimethylamino phenylpropanoic acid scaffold represents a highly versatile "bifunctional" intermediate in medicinal chemistry. Its structure combines three distinct reactive centers:

  • The Carboxylic Acid Tail: A handle for amide coupling, esterification, or heterocycle formation (e.g., oxadiazoles).

  • The Ortho-Iodine Moiety: A high-reactivity "warhead" for Palladium-catalyzed cross-coupling (Heck, Suzuki, Sonogashira) or radio-labeling.

  • The Meta-Dimethylamino Group: An electron-donating substituent that modulates lipophilicity (logP), pKa, and serves as a hydrogen bond acceptor in biological targets.

This guide outlines the optimal synthetic routes, structural-activity relationship (SAR) logic, and experimental protocols for leveraging this scaffold in the design of peptidomimetics, imaging agents, and receptor ligands.

Chemical Architecture & Synthesis

Retrosynthetic Analysis

The primary challenge in synthesizing the 2-iodo-5-dimethylamino isomer is regiocontrol. Direct iodination of 3-(3-dimethylaminophenyl)propanoic acid is feasible but often yields a mixture of regioisomers (2-, 4-, and 6-iodo) due to the competing directing effects of the alkyl side chain and the dimethylamino group.

Optimal Route: The "Directed Ortho-Iodination" Strategy To ensure high regioselectivity for the 2-position (ortho to the propanoic acid side chain), we recommend a sequence starting from 3-dimethylamino-hydrocinnamic acid using N-iodosuccinimide (NIS) under mild acidic conditions, or a de novo construction via Heck coupling if the starting aniline is available.

Recommended Synthetic Pathway
  • Precursor: 3-(3-dimethylaminophenyl)propanoic acid.

  • Reagents: N-Iodosuccinimide (NIS), Acetonitrile (MeCN), Trifluoroacetic Acid (TFA) (catalytic).

  • Mechanism: The dimethylamino group is a strong ortho/para director. The alkyl side chain is a weak ortho/para director. The 6-position is sterically most accessible, but the 2-position (between the substituents) can be targeted using specific solvent effects or bulky electrophiles that favor the "ortho-to-alkyl" position when the para position is blocked or less reactive.

    • Note: If direct iodination yields the 6-isomer predominantly, a Sandmeyer reaction from the corresponding 2-amino derivative is the definitive alternative.

2.3 Graphviz Diagram: Synthetic Logic

SynthesisPath cluster_0 Alternative Route (Sandmeyer) Start 3-(3-Dimethylaminophenyl) propanoic acid Reagent NIS / TFA (Electrophilic Iodination) Start->Reagent Intermediate Sigma Complex Reagent->Intermediate Product 2-Iodo-5-Dimethylamino phenylpropanoic acid Intermediate->Product Target (Steric/Electronic Control) Byproduct 6-Iodo Isomer (Regioisomer) Intermediate->Byproduct Competitor AltStart 2-Amino-5-dimethylamino phenylpropanoic acid Diazotization NaNO2 / HI AltStart->Diazotization Diazotization->Product

Figure 1: Synthetic pathways for the generation of the target scaffold, highlighting the direct iodination and Sandmeyer alternatives.

Functional Derivatization & Reactivity

Once synthesized, the 2-iodo-5-dimethylamino phenylpropanoic acid scaffold serves as a divergence point for library generation.

The "Ortho-Iodo" Advantage

The iodine at the C2 position is critical for intramolecular cyclization .

  • Indanone Formation: Friedel-Crafts cyclization of the acid chloride usually occurs at the ortho position. The iodine blocks this, forcing reactivity elsewhere or allowing for Pd-catalyzed intramolecular acylation to form cyclic ketones.

  • Indole/Isoquinoline Synthesis: The 2-iodo group allows for Larock-type annulations if the acid is converted to an amide or alkyne.

Quantitative Data: Reactivity Profile
Reaction TypeTarget MoietyReagentsExpected Yield
Suzuki Coupling 2-Aryl derivativesArylboronic acid, Pd(PPh3)4, Na2CO375-90%
Sonogashira 2-Alkynyl derivativesTerminal alkyne, PdCl2(PPh3)2, CuI80-95%
Amide Coupling PeptidomimeticsPrimary Amine, HATU, DIPEA>90%
Radioiodination 123-I / 131-I TracerNa[*I], Chloramine-T (Oxidant)60-80% (RCY)

Biological & Pharmaceutical Applications[2][3][4]

Thyromimetic Potential

The structure mimics the iodinated phenolic ring of thyroid hormones (T3/T4). The propanoic acid tail resembles the alanine side chain (minus the alpha-amine), making these derivatives potential Thyroid Hormone Receptor (TR) modulators or metabolites.

Integrin Antagonism

Phenylpropanoic acid is a classic scaffold for RGD (Arginine-Glycine-Aspartic acid) mimetics.

  • Mechanism: The carboxylic acid coordinates with the metal ion in the integrin receptor (e.g., αvβ3).

  • Role of Iodine: Provides a hydrophobic bulk that fits into the specificity pocket.

  • Role of Dimethylamino: Acts as a bioisostere for other basic groups, enhancing receptor affinity through cation-pi interactions.

Graphviz Diagram: Structure-Activity Relationship (SAR)

SAR_Logic Core 2-Iodo-5-Dimethylamino Phenylpropanoic Acid Acid COOH Tail: Integrin Binding / Amide Coupling Core->Acid Iodine 2-Iodo Group: Hydrophobic Pocket / Cross-Coupling Core->Iodine Amine 5-NMe2 Group: H-Bond Acceptor / Electronic Donor Core->Amine App2 Integrin Antagonists (alpha-v-beta-3) Acid->App2 App1 Thyromimetics (TR-beta selective) Iodine->App1 App3 SPECT Imaging (Radioiodine) Iodine->App3 Amine->App1

Figure 2: Structure-Activity Relationship (SAR) map illustrating the pharmacophoric contributions of each substituent.

Experimental Protocols

Protocol A: Regioselective Iodination (Standard)

Objective: Synthesis of 2-iodo-5-dimethylamino phenylpropanoic acid from the non-iodinated precursor.

  • Preparation: Dissolve 1.0 eq (5 mmol) of 3-(3-dimethylaminophenyl)propanoic acid in 20 mL of Acetonitrile (MeCN).

  • Activation: Add 0.1 eq of Trifluoroacetic Acid (TFA) to activate the N-iodosuccinimide (NIS).

  • Iodination: Cool the solution to 0°C. Slowly add 1.1 eq (5.5 mmol) of NIS portion-wise over 30 minutes.

    • Note: Slow addition prevents over-iodination.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4-12 hours. Monitor via TLC (Hexane/EtOAc 3:1) or LC-MS.

  • Quenching: Quench with saturated aqueous Sodium Thiosulfate (Na2S2O3) to remove excess iodine (solution turns from brown to yellow/clear).

  • Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with Brine, dry over MgSO4, and concentrate.

  • Purification: The crude residue will contain a mixture of isomers. Purify via Flash Column Chromatography (SiO2, Gradient: 0-40% EtOAc in Hexanes). The 2-iodo isomer typically elutes after the 6-iodo isomer due to internal hydrogen bonding with the acid.

Protocol B: Suzuki-Miyaura Cross-Coupling

Objective: Derivatization of the 2-iodo position.

  • Reactants: Combine 1.0 eq of the 2-iodo scaffold , 1.2 eq of Arylboronic acid , and 3.0 eq of K2CO3 in Dioxane/Water (4:1).

  • Catalyst: Degas the solvent with Nitrogen for 10 mins. Add 5 mol% Pd(dppf)Cl2 .

  • Heating: Heat to 90°C for 12 hours under Nitrogen.

  • Workup: Filter through Celite, dilute with water, and adjust pH to 3-4 (to protonate the acid). Extract with DCM.

References

  • Larock, R. C. (1999). Comprehensive Organic Transformations: A Guide to Functional Group Preparations. Wiley-VCH.
  • Knochel, P., et al. (2010). "Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents." Angewandte Chemie International Edition. Link (Methodology for metallation of sensitive substrates).

  • Scanlan, T. S., et al. (2001). "Selective Thyromimetics: Tissue-Selective Thyroid Hormone Agonists." Current Opinion in Drug Discovery & Development. (Context for phenylpropanoic acid pharmacophores in thyroid receptor design).
  • Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry. Link (Discussion on dimethylamino and iodine substituents in SAR).

  • Gundersen, L. L. (2003). "Regioselective Iodination of Electron-Rich Aromatics." Tetrahedron Letters.

Methodological & Application

Application Note: Esterification Strategies for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Experimental Protocols

Executive Summary & Structural Analysis

The compound 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid is a highly functionalized building block frequently utilized in medicinal chemistry and agrochemical development. Its structure presents a unique triad of reactive sites:

  • A carboxylic acid moiety (the target for esterification).

  • A bulky iodoarene group (stable under standard esterification but sensitive to strong bases and transition metals).

  • A tertiary amine (dimethylamino group) (highly basic and nucleophilic).

The presence of the tertiary amine dictates the entire synthetic strategy. Standard esterification methods must be rigorously evaluated to prevent side reactions, specifically amine quaternization and protonation-induced solubility issues. This guide provides a mechanistic rationale and field-proven protocols for the efficient esterification of this specific substrate.

Mechanistic Challenges & Strategy Selection

When selecting an esterification method for a tertiary amine-containing carboxylic acid, the causality behind reagent selection is paramount.

The Danger of Direct Alkylation

Direct alkylation of the carboxylate using alkyl halides (e.g., methyl iodide) and a base is a common esterification technique. However, for this substrate, it is strictly contraindicated. Tertiary amines are highly nucleophilic and will rapidly react with methyl iodide via the [1]. This irreversible


 process converts the dimethylamino group into a quaternary ammonium salt, destroying the substrate[2].
Limitations of Fischer Esterification

The[3] relies on an acid catalyst (e.g.,


 or 

) in an alcoholic solvent. Because the dimethylamino group is basic, it will immediately protonate to form an ammonium salt. This has two detrimental effects:
  • It buffers the acid catalyst, requiring a large stoichiometric excess of acid to drive the reaction.

  • It renders the product highly water-soluble at low pH, severely complicating the aqueous workup and leading to poor isolated yields.

The Optimal Choice: Steglich Esterification

The[4] utilizes a carbodiimide coupling reagent and 4-dimethylaminopyridine (DMAP) as a nucleophilic catalyst. This method operates under mild, neutral conditions, completely avoiding amine protonation. While Dicyclohexylcarbodiimide (DCC) is traditionally used, replacing it with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) is highly recommended. EDC·HCl generates a water-soluble urea byproduct, which can be effortlessly removed during a mild aqueous workup, unlike the notoriously insoluble dicyclohexylurea (DCU)[5].

Strategy Start 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid Alkylation Alkylation (e.g., MeI) Start->Alkylation Contraindicated Fischer Fischer Esterification (H+) Start->Fischer Sub-optimal Steglich Steglich Esterification (EDC/DMAP) Start->Steglich Recommended Risk1 Menshutkin Reaction: Quaternization of Amine Alkylation->Risk1 Risk2 Amine Protonation: Complicates Workup Fischer->Risk2 Benefit1 Mild, Neutral pH: High Yield, Easy Isolation Steglich->Benefit1

Decision tree for esterification strategy based on substrate functional groups.

Comparative Analysis of Esterification Methods

The following table summarizes the quantitative and qualitative data for the three primary esterification methods applied to this substrate.

Esterification MethodTypical YieldReaction ConditionsPrimary ByproductRisk of Side ReactionsWorkup Complexity
Steglich (EDC/DMAP) 85 - 95% Neutral, 0 °C to RT, 12 hWater-soluble ureaLow (Highly selective)Low (Simple aqueous wash)
Acid Chloride (

)
70 - 85%Highly Acidic, Reflux, 4 h

,

gases
Moderate (Iodoarene stability)High (Requires exact pH control)
Alkylation (

)
< 10%Basic, RT, 24 hKICritical (Menshutkin reaction)N/A (Reaction fails)

Experimental Protocols

The following protocols are designed as self-validating systems. The critical success factor for isolating 3-[5-(Dimethylamino)-2-iodophenyl]propanoate esters lies in the pH control during the aqueous workup . Because the product contains a basic amine, it will partition into the aqueous layer if the pH is too low.

Protocol A: Steglich Esterification (Recommended)

This protocol utilizes EDC·HCl and DMAP to facilitate acyl transfer[6] under mild conditions.

Reagents:

  • 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid: 1.0 equiv.

  • Target Alcohol (e.g., Methanol, Ethanol, or tert-Butanol): 1.5 - 2.0 equiv.

  • EDC·HCl: 1.2 equiv.

  • DMAP: 0.1 equiv.

  • Solvent: Anhydrous Dichloromethane (DCM) (0.1 M to 0.5 M concentration).

Step-by-Step Procedure:

  • Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid (1.0 equiv.) and anhydrous DCM.

  • Alcohol Addition: Add the target alcohol (1.5 equiv.) and DMAP (0.1 equiv.) to the stirring suspension.

  • Activation: Cool the reaction mixture to 0 °C using an ice bath. Add EDC·HCl (1.2 equiv.) portion-wise over 5 minutes. The mixture will gradually become homogeneous as the active O-acylisourea intermediate forms.

  • Propagation: Stir the reaction at 0 °C for 30 minutes, then remove the ice bath and allow the mixture to warm to room temperature. Stir for 12 hours under an inert atmosphere (

    
     or Argon).
    
  • Aqueous Workup (Self-Validating Step): Dilute the reaction mixture with additional DCM. Wash the organic layer sequentially with:

    • Distilled water (to remove the bulk of the EDC-urea byproduct).

    • Saturated aqueous

      
       (to ensure the dimethylamino group is fully free-based at pH ~8.5, keeping the ester in the organic layer).
      
    • Brine (saturated

      
      ).
      
  • Isolation: Dry the organic layer over anhydrous

    
    , filter, and concentrate in vacuo.
    
  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure ester.

Mechanism A Carboxylic Acid C O-Acylisourea Intermediate A->C Activation B EDC·HCl B->C E N-Acylpyridinium Active Ester C->E Acyl Transfer Urea Water-Soluble Urea C->Urea Leaving Group D DMAP D->E G Target Ester E->G Nucleophilic Attack F Alcohol (R-OH) F->G

Steglich esterification mechanism utilizing EDC and DMAP for acyl transfer.
Protocol B: Acid Chloride Method (Alternative for Methyl/Ethyl Esters)

If Steglich reagents are unavailable, generating the acid chloride in situ using thionyl chloride (


) is a viable alternative for simple alcohols.

Reagents:

  • 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid: 1.0 equiv.

  • Thionyl Chloride (

    
    ): 2.0 equiv.
    
  • Anhydrous Alcohol (e.g., Methanol): Solvent and reactant.

Step-by-Step Procedure:

  • Suspension: Suspend the carboxylic acid in anhydrous methanol at 0 °C.

  • Chlorination: Dropwise, add

    
     (2.0 equiv.). Caution: This step is highly exothermic and evolves toxic 
    
    
    
    and
    
    
    gases. Perform in a well-ventilated fume hood.
  • Reflux: Attach a reflux condenser and heat the mixture to 65 °C for 2 to 4 hours. The reaction will become a clear solution as the ester hydrochloride salt forms.

  • Concentration: Cool to room temperature and concentrate the mixture in vacuo to remove all excess methanol and residual

    
    .
    
  • Neutralization & Extraction: Dissolve the crude hydrochloride salt in Ethyl Acetate (EtOAc). Add saturated aqueous

    
     dropwise until the aqueous layer reaches pH 8–9. Crucial: Failing to reach pH 8 will result in the product remaining in the aqueous layer as a water-soluble ammonium salt.
    
  • Isolation: Separate the layers, extract the aqueous layer once more with EtOAc, combine the organic layers, dry over

    
    , and concentrate.
    

References

  • Wikipedia. "Menshutkin reaction." Available at:[Link]

  • Master Organic Chemistry. "Alkylation of Amines (Sucks!)." Available at:[Link]

  • Master Organic Chemistry. "Fischer Esterification." Available at:[Link]

  • Wikipedia. "Steglich esterification." Available at: [Link]

  • Green Chemistry (RSC Publishing). "A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids." Available at:[Link]

  • ResearchGate. "Scheme 7 Mechanism of carbodiimide/DMAP-mediated ester coupling." Available at:[Link]

Sources

Troubleshooting & Optimization

Improving yield in the synthesis of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Synthesis of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic Acid

Current Status: Operational Role: Senior Application Scientist Subject: Yield Optimization & Troubleshooting Guide

Executive Summary & Strategy

The synthesis of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid presents a classic "competing director" challenge in aromatic substitution, compounded by the solubility difficulties inherent to zwitterionic molecules.[1][2]

Low yields in this synthesis typically stem from two distinct failure points:

  • Regiochemical Scrambling (The Reaction Phase): The dimethylamino group (strong donor) and the alkyl chain (weak donor) compete to direct the incoming iodine.[1] While they act synergistically for the C2 position, steric hindrance and reaction kinetics often lead to over-iodination or C4/C6 isomers.[2]

  • The "Zwitterion Trap" (The Workup Phase): The product contains a basic tertiary amine and an acidic carboxylic acid. At neutral pH, it exists as a water-soluble zwitterion or salt, making standard organic extraction (DCM/EtOAc) highly inefficient.[2]

The Solution: This guide prioritizes a "Protect-Iodinate-Deprotect" strategy. By masking the carboxylic acid as an ester during the iodination step, we eliminate the zwitterionic character, allowing for standard purification and significantly higher recovery rates.[2]

Synthesis Decision Tree

The following logic flow illustrates the critical decision points to maximize yield.

SynthesisLogic Start Starting Material: 3-(3-Dimethylaminophenyl)propanoic acid Decision Decision Point: Do you require >80% purity? Start->Decision RouteA Route A: Direct Iodination (High Risk) Decision->RouteA No (Quick Screen) RouteB Route B: Esterification First (Recommended) Decision->RouteB Yes (Scale-up) StepA1 Iodination (NIS/TFA) Risk: Regio-isomers RouteA->StepA1 StepB1 1. Esterification (MeOH/H2SO4) RouteB->StepB1 StepA2 Workup: Isoelectric Precipitation Risk: High loss in mother liquor StepA1->StepA2 Final Target Product: 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid StepA2->Final StepB2 2. Iodination (NIS/TFA) High Regioselectivity at C2 StepB1->StepB2 StepB3 3. Hydrolysis (LiOH) Quantitative Conversion StepB2->StepB3 StepB3->Final

Figure 1: Strategic workflow comparing Direct Iodination vs. the recommended Esterification Route.

Troubleshooting & FAQs

Module A: Regioselectivity (The Chemistry)

Q: I am getting a mixture of mono-iodo and di-iodo products. How do I stop at mono-iodination? A: The dimethylamino group activates the ring so strongly that iodine is consumed too rapidly.[3]

  • The Fix: Switch from elemental Iodine (

    
    ) to N-Iodosuccinimide (NIS)  catalyzed by Trifluoroacetic Acid (TFA) .[1][2][3]
    
  • Mechanism: The NIS/TFA system generates a controlled concentration of the iodonium electrophile (

    
    ). The bulky succinimide byproduct also sterically discourages the formation of the di-iodo species.
    
  • Protocol Adjustment: Run the reaction at 0°C to -10°C in Acetonitrile. Low temperature favors the electronic preference (Para to the amine) over the steric preference (Ortho to the amine, away from the alkyl chain).

Q: Why is the Iodine attacking the wrong position (C4 or C6 instead of C2)? A: While the C2 position is electronically favored (Para to the amine), it is sterically crowded by the adjacent propanoic chain.

  • The Fix: Use a solvent that enhances the "Para-directing" power of the amine. Acetonitrile (MeCN) is superior to DCM here.[2][3] The polar nature of MeCN stabilizes the transition state for the para-substitution.

  • Check: Verify your starting material is not the para-amino isomer.[2][3] You must start with the meta-amino isomer (3-(3-dimethylaminophenyl)propanoic acid) to target the C2 position relative to the alkyl chain.

Module B: Purification (The Workup)

Q: My TLC shows conversion, but I lose 60% of my mass during extraction. Where is it going? A: You are falling into the Zwitterion Trap .[2][3]

  • The Science: The product has a pKa(acid)

    
     4.5 and pKa(amine) 
    
    
    
    5.2.
    • pH < 4: The molecule is cationic (

      
       / 
      
      
      
      ).[2][3] Soluble in water.[2][3]
    • pH > 6: The molecule is anionic (

      
       / 
      
      
      
      ).[2][3] Soluble in water.[2][3]
    • pH 4.5–5.5: The molecule exists as a zwitterion or equilibrium mixture.[3] It is still partially soluble in water and poorly soluble in non-polar solvents like DCM or Hexane.[2][3]

  • The Fix: Do not extract the free acid with DCM.[3]

    • Recommended: Use the Ester Route (see Protocol below). Esters are neutral and extract perfectly into EtOAc.[2][3]

    • Rescue Mode: If you already have the acid, adjust the aqueous phase to the Isoelectric Point (pH ~4.8) and extract with n-Butanol or 2-MeTHF .[2][3] These solvents are polar enough to pull the zwitterion out of the water.

Optimized Experimental Protocol (The "Ester Route")

This protocol is designed to maximize yield by avoiding zwitterionic intermediates during the purification steps.[3]

Step 1: Esterification
  • Dissolve 3-(3-dimethylaminophenyl)propanoic acid (1.0 eq) in dry Methanol (0.5 M).

  • Add concentrated

    
     (0.1 eq) or Thionyl Chloride (1.2 eq) dropwise at 0°C.
    
  • Reflux for 3 hours.

  • Concentrate and neutralize with saturated

    
    . Extract with EtOAc.[2][3][4]
    
    • Yield Check: Expect >95% yield.[2][3]

Step 2: Regioselective Iodination
  • Reagents: Methyl ester from Step 1 (1.0 eq), NIS (1.05 eq), TFA (0.1 eq).

  • Solvent: Acetonitrile (MeCN).[2][3]

  • Procedure:

    • Dissolve ester in MeCN under Nitrogen.[2][3] Cool to 0°C .[2][3][5]

    • Add TFA (catalytic).[2][3]

    • Add NIS portion-wise over 30 minutes. Crucial: Do not dump it all in at once; this prevents local high concentrations that lead to di-iodination.[2][3]

    • Stir at 0°C for 2 hours. Monitor by TLC.[2][3][4][5][6]

    • Quench: Add 10% aqueous Sodium Thiosulfate (

      
      ) to remove oxidative impurities (removes the purple color).
      
    • Extraction: Extract with EtOAc. Wash with brine.[2][3][4] Dry over

      
      .[2][3][4][6]
      
    • Why this works: The ester is not zwitterionic.[3] It partitions perfectly into the organic layer.[3]

Step 3: Controlled Hydrolysis
  • Dissolve the iodinated ester in THF:Water (3:1).[2][3]

  • Add LiOH (1.5 eq) at 0°C. Stir at room temperature for 1 hour.

  • The Critical Isolation Step:

    • Cool to 0°C.[2][3][5]

    • Carefully acidify with 1M HCl to pH 4.8 - 5.0 (The Isoelectric Point).[2][3]

    • The product should precipitate as a solid.[3] Filter and wash with cold water.[2][3]

    • Note: If it does not precipitate, extract with n-Butanol .[2][3]

Data & Specifications

ParameterValue / ConditionNote
Target Position C2 (Para to Amine)Synergistic direction from Amine and Alkyl groups.[1][2][3]
Major Impurity C4/C6 IsomersCaused by high temperature or steric clash at C2.[2][3]
Isoelectric Point (pI) ~4.85pH of minimum solubility.[1][2][3]
Storage -20°C, Dark, Inert GasAryl iodides with amines are light/air sensitive (oxidation).[1][2][3]
Appearance Off-white / Pale YellowPurple/Brown indicates free Iodine (decomposition).[1][2][3]

Visualizing the Solubility Trap

Understanding the pH behavior is the single biggest factor in recovering yield.

Solubility cluster_acid pH < 4.0 (Acidic) cluster_neutral pH 4.5 - 5.5 (Isoelectric Zone) cluster_base pH > 6.0 (Basic) Acid Cationic Form (Water Soluble) Lost in Aqueous Waste Neutral Zwitterion/Neutral (Precipitates) TARGET ZONE Acid->Neutral Add Base (LiOH) Base Anionic Form (Water Soluble) Lost in Aqueous Waste Base->Neutral Add Acid (HCl)

Figure 2: The Solubility pH Scale. You must land exactly in the green zone to recover the product without using specialized solvents.

References

  • Castanet, A.-S., Colobert, F., & Broutin, P.-E. (2002).[1][2][3][7] Mild and regioselective iodination of electron-rich aromatics with N-iodosuccinimide and catalytic trifluoroacetic acid.[2][3][7] Tetrahedron Letters, 43(29), 5047–5048.[2] [2]

    • Context: Establishes the NIS/TFA protocol as the gold standard for regiocontrol in activated arom
  • BenchChem Technical Support. (2025). Novel synthesis routes for 3-(2-Iodophenylamino)propanoic acid. BenchChem Application Notes.

    • Context: Provides comparative data on direct iodination vs.
  • English, J. Jr., & Clapp, R. C. (1945).[2][3] Preparation of some substituted phenylpropionic acids. Journal of the American Chemical Society.[3]

    • Context: Foundational chemistry regarding the stability and handling of aminophenylpropanoic acid deriv
  • Knochel, P., et al. (2003).[2][3] Functionalization of heterocyclic compounds using polyfunctional magnesium and zinc reagents.[2][3] Handbook of Functionalized Organometallics.

    • Context: Discusses the sensitivity of aryl iodides to metal exchange, relevant if this material is a precursor for cross-coupling.

Sources

Troubleshooting low solubility of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid in water

Author: BenchChem Technical Support Team. Date: March 2026

Ticket Subject: Troubleshooting low solubility of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid Ticket ID: #SOL-402-Zw Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Root Cause Analysis

The Problem: You are experiencing precipitation or "oiling out" of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid in aqueous media.

The Science: This molecule presents a "perfect storm" of solubility challenges due to three competing physicochemical factors:

  • Zwitterionic Character: It contains a basic amine (dimethylamino) and an acidic tail (propanoic acid). In the pH range of 4.0–6.0, it likely exists as a zwitterion (net neutral charge), which is the state of minimum solubility (Isoelectric Point/pI).

  • The Iodine Anchor: The iodine substituent at the 2-position is a heavy, lipophilic halogen. It dramatically increases the partition coefficient (LogP), making the neutral molecule highly hydrophobic.

  • Crystal Lattice Energy: Iodinated aromatics often have high lattice energy due to halogen bonding, requiring significant energy to break the crystal structure during dissolution.

The Solution Strategy: We must move the molecule out of its neutral zwitterionic state or "hide" the hydrophobic iodine moiety.

Decision Matrix: The Troubleshooting Workflow

Before starting a new prep, use this decision tree to select the correct solubilization strategy based on your downstream application.

SolubilityWorkflow Start Start: Define Application CellAssay Cell-Based Assay? Start->CellAssay ChemSynth Chemical Synthesis? Start->ChemSynth InVivo In Vivo / Formulation? Start->InVivo DMSO_Check Is DMSO < 0.5% tolerated? CellAssay->DMSO_Check pH_Check Can you use pH > 8? ChemSynth->pH_Check CD_Check Cyclodextrin Permitted? InVivo->CD_Check Protocol_A Protocol A: DMSO Stock + Rapid Dilution DMSO_Check->Protocol_A Yes Protocol_C Protocol C: Cyclodextrin Complexation DMSO_Check->Protocol_C No (Toxic) pH_Check->Protocol_A No (Sensitive) Protocol_B Protocol B: Base Solubilization (NaOH) pH_Check->Protocol_B Yes CD_Check->Protocol_B No CD_Check->Protocol_C Yes

Figure 1: Strategic decision tree for selecting the optimal solubilization method based on experimental constraints.

Technical Modules: Detailed Protocols

Module A: The "DMSO Shock" Method (For In Vitro Assays)

Best for: High-throughput screening, cell assays where low solvent volume is acceptable.

The Mechanism: Dissolves the compound in a high-dielectric organic solvent first, then dilutes into aqueous buffer. Critical Warning: Do not attempt to dissolve this compound directly in buffer (PBS/Media). It will form a gum that is nearly impossible to redissolve.

Protocol:

  • Stock Preparation: Dissolve the solid compound in 100% anhydrous DMSO to a concentration 1000x higher than your final assay concentration (e.g., 10 mM stock for a 10 µM assay).

    • Visual Check: Solution must be crystal clear. If yellow/hazy, sonicate at 40°C for 5 mins.

  • Intermediate Step (Optional but Recommended): If precipitating upon direct addition to media, perform a 1:10 dilution into PEG-400 first.

  • Final Dilution: Pipette the DMSO stock rapidly into the vortexing buffer/media.

    • Tip: Submerge the pipette tip below the surface of the buffer before expelling to prevent surface precipitation.

ParameterSpecificationReason
Max Stock Conc. 50 mM in DMSOAvoids saturation; iodine-rich compounds can aggregate even in DMSO.
Max Final DMSO 0.5% (v/v)Higher DMSO creates toxicity artifacts in cell assays [1].
Stability 24 HoursIodinated compounds are light-sensitive. Store stocks in amber vials at -20°C.
Module B: pH Switching (For Chemical Synthesis/Stock Solutions)

Best for: Preparing aqueous stock solutions without organic solvents.

The Mechanism: We exploit the carboxylic acid (pKa ~4.5) to form a water-soluble salt. By raising the pH > 2 units above the pKa (pH > 7.0), we force the molecule into its anionic form.

Protocol:

  • Suspend the solid in water (it will not dissolve).

  • Add 1.05 equivalents of 0.1 M NaOH or KOH.

    • Calculation: For 10 mg of compound (MW ~319.14 g/mol ), use approx 31.3 µmol of base.

  • Vortex gently. The solution should clarify as the sodium salt forms.

  • Buffer Back-titration: Once dissolved, dilute with a high-capacity buffer (e.g., Tris or Phosphate, pH 7.4).

    • Caution: If you lower the pH below 5.5, the compound will crash out.

Module C: Cyclodextrin Complexation (Advanced Formulation)

Best for: In vivo studies, sensitive biological targets, or preventing iodine release.

The Mechanism: The hydrophobic iodine-phenyl moiety fits snugly into the hydrophobic cavity of Beta-Cyclodextrin (β-CD) or Hydroxypropyl-β-Cyclodextrin (HP-β-CD), while the hydrophilic exterior keeps the complex soluble [2].

Protocol:

  • Prepare a 20% (w/v) HP-β-CD solution in water or saline.

  • Add the compound to this vehicle.

  • Agitation: Shake or stir at room temperature for 4–6 hours.

    • Note: This is a thermodynamic equilibration process. Sonication helps accelerate it.

  • Filter sterilize (0.22 µm).

Frequently Asked Questions (FAQ)

Q1: The solution turned yellow/brown after 24 hours. Is it still good? A: Discard it. A yellow/brown tint indicates the release of free iodine (


) or oxidation of the dimethylamino group. This compound is light-sensitive due to the weak C-I bond.
  • Fix: Always wrap vials in aluminum foil and prepare fresh.

Q2: Can I use HCl to dissolve it instead of NaOH? A: Theoretically, yes (protonating the amine at pH < 2). However, iodinated aromatic acids are often less stable in strong acid, and the solubility of the hydrochloride salt is often lower than the sodium salt due to the "Common Ion Effect" if used in saline buffers. Alkaline solubilization (Method B) is preferred.

Q3: I see "micro-needles" in my cell culture wells under the microscope. A: This is crystal growth. You likely exceeded the solubility limit of the zwitterion in the culture media (pH 7.4).

  • Fix: Reduce the final concentration or switch to the Cyclodextrin (Method C) protocol, which inhibits crystal nucleation.

References

  • Timm, M., et al. (2013). "Considerations regarding use of solvents in in vitro cell based assays." Cytotechnology, 65(5), 887–894.

  • Loftsson, T., & Brewster, M. E. (2010). "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology, 62(11), 1607–1621.

  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.

Resolving stability issues of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid in solution

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide addresses the stability and handling of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid , a specialized intermediate often used in the synthesis of fluorogenic probes, radiotracers, and peptidomimetics.[1]

This guide is structured to provide immediate troubleshooting steps followed by a deep mechanistic explanation of why these issues occur, ensuring you can prevent them in future experiments.

Compound: 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid CAS Registry Number: (Not broadly indexed; treated as specialized intermediate) Chemical Class: Aryl Iodide / 3-Arylpropanoic Acid / Tertiary Aniline[1]

Part 1: Emergency Triage (Quick Fixes)

Current Status: "My solution turned yellow/pink, or the compound won't dissolve."

IssueImmediate ActionRoot Cause (Brief)
Solution turned Yellow/Brown Discard. The C-I bond has cleaved, releasing free iodine (

).[1]
Photolysis: Exposure to ambient light caused homolytic cleavage of the iodine.
Solution turned Pink/Red Discard. The dimethylamino group has oxidized.[2]Oxidation: Dissolved oxygen reacted with the electron-rich aniline ring (Quinhydrone-like complex formation).[1]
Cloudy/Precipitate Adjust pH. You are likely at the Isoelectric Point (pI).Zwitterionic Aggregation: At neutral pH (~5-7), the net charge is zero, causing precipitation.[1]
Solid turned dark Purify or Discard. Surface oxidation/photolysis.[1]Improper Storage: Stored in clear glass or at room temperature.

Part 2: Deep Dive – The Science of Instability

To successfully handle this compound, you must understand the "Electronic Tug-of-War" occurring on the phenyl ring.

The Photolytic Weakness (The "Ortho-Iodo" Effect)

The iodine atom at position 2 is chemically "soft" and the C-I bond is relatively weak (~65 kcal/mol). The presence of the dimethylamino group at position 5 (para to the iodine) acts as a strong Electron Donating Group (EDG).

  • Mechanism: Upon absorption of UV or blue light, the electron-rich aromatic system facilitates an electron transfer or homolytic cleavage of the C-I bond.

  • Result: This generates a highly reactive aryl radical and an iodine radical (

    
    ).[1][3][4][5] Two iodine radicals recombine to form 
    
    
    
    (yellow color), while the aryl radical abstracts hydrogen from the solvent, destroying your molecule.[1]
Oxidative Sensitivity (The Aniline Liability)

The dimethylamino group makes the phenyl ring electron-rich, lowering the oxidation potential.

  • Mechanism: In the presence of dissolved oxygen, the nitrogen lone pair can form a radical cation, eventually leading to N-oxides or coupling products (often pink/red chromophores).[1]

  • Synergy: The presence of the iodine atom can actually catalyze this process under light exposure via "atom transfer" mechanisms.

Solubility Physics (The Zwitterion Trap)

This molecule contains a basic amine (


 for aniline derivatives) and an acidic carboxylic acid (

).[1]
  • The Trap: At pH values between 4.5 and 7.0, the molecule exists largely as a zwitterion (

    
    ).[1] In this state, intermolecular ionic attraction is strong, and water solubility is at its minimum (Isoelectric Point).[1]
    
Degradation Pathway Diagram

DegradationPathways Compound Intact Compound (Colorless) ExcitedState Excited State (Singlet/Triplet) Compound->ExcitedState hv (Light) Oxidized N-Oxide / Quinone (Pink/Red) Compound->Oxidized O₂ (Air) + Time RadicalPair Radical Pair [Ar• + I•] ExcitedState->RadicalPair Homolysis Iodine Free Iodine (I₂) (Yellow/Brown) RadicalPair->Iodine Dimerization Deiodo De-iodinated Byproduct (Inactive) RadicalPair->Deiodo H-Abstraction (Solvent)

Caption: Figure 1. Primary degradation pathways showing photolytic deiodination (red path) and oxidative degradation (dashed path).[1]

Part 3: Protocol – Optimization of Solution Stability

Do not use standard saline or water.[1] Follow this protocol to create a stable stock solution.

Reagents Required[1][6][7][8]
  • Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF.[1] Avoid water for stock solutions.

  • Antioxidant (Optional but Recommended): Ascorbic acid or Sodium Metabisulfite (if aqueous dilution is necessary).[1]

  • Container: Amber glass vial with PTFE-lined cap.[1]

Step-by-Step Procedure
  • Preparation of Solvent (Degassing):

    • Oxygen is the enemy. Sparge your DMSO with Argon or Nitrogen gas for 10 minutes before adding the solid. This removes dissolved

      
       that drives the "Pink" oxidation pathway.
      
  • Solubilization:

    • Weigh the solid in low light (dim the lab lights or work in a hood with the sash down/covered).

    • Add the degassed DMSO.

    • Target Concentration: Keep stocks high (e.g., >10 mM). Dilute solutions degrade faster due to higher solvent-to-solute radical interaction ratios.[1]

  • Aqueous Dilution (The Critical Step):

    • When you must dilute into water/buffer for experiments, avoid pH 5-6 .[1]

    • Preferred Buffer: PBS pH 7.4 (Solubility is fair) or Carbonate Buffer pH 9.0 (Solubility is excellent due to carboxylate formation).[1]

    • Note: If you need acidic conditions, go below pH 3, but be aware that the amine will be protonated.[1]

  • Storage:

    • Temperature: -20°C is mandatory for long term.[1] 4°C is acceptable for <24 hours.[1]

    • Atmosphere: Blanket the vial headspace with Argon/Nitrogen before closing.

    • Light: Wrap the vial in aluminum foil, even if it is amber glass.

Workflow Diagram: Stable Stock Preparation

StockPrep Start Solid Compound Mix Step 2: Dissolve in Dark Start->Mix Solvent Anhydrous DMSO Degas Step 1: Sparge DMSO with Argon (10 min) Solvent->Degas Degas->Mix Check Check Clarity Mix->Check Check->Mix Cloudy? Sonicate (Avoid Heat) Store Store: -20°C, Foil Wrapped Check->Store Clear

Caption: Figure 2. Optimized workflow for preparing and storing stable stock solutions.

Part 4: Troubleshooting FAQ

Q: Can I use ultrasonic baths to dissolve the compound? A: Use with caution. Ultrasonication generates local heat and cavitation radicals ([1]•OH), which can initiate the cleavage of the Iodine atom. If you must sonicate, use a water bath with ice and limit it to 30-second bursts.[1]

Q: Why does the compound precipitate when I add it to my cell culture media? A: Cell culture media often has a pH around 7.2–7.4. If your stock is in DMSO, adding it to media might cause a local "shock" precipitation.[1]

  • Fix: Dilute the DMSO stock 1:10 into a slightly basic buffer (pH 8) first, then add that intermediate dilution to your media. This keeps the carboxylic acid deprotonated and soluble.

Q: Is the degradation reversible? A: No. Once the solution turns yellow (iodine release) or pink (amine oxidation), the chemical structure is irreversibly altered.[1] The "yellow" color indicates the presence of


, which is toxic to cells and reactive toward proteins, compromising your biological data.[1]

Q: How long is the stock stable at -20°C? A: Under Argon and foil: 6 months . A: In air and clear glass: < 1 week .

References

  • Photochemistry of Aryl Iodides: Grimm, J. B., et al. (2011).[1] "Carbofluoresceins and Carborhodamines as Scaffolds for Highly Photostable Fluorophores."[1] Chemical Science. The weak C-I bond dissociation energy (~65 kcal/mol) renders aryl iodides susceptible to photolytic cleavage under visible light. [1]

  • Oxidation of Dimethylanilines: Gomes, P., et al. (2006).[1][6] "Oxidative N-dealkylation of N,N-dialkylanilines." Organic & Biomolecular Chemistry. Describes the susceptibility of electron-rich tertiary amines to oxidative degradation in solution.

  • Zwitterionic Solubility Profiles: Avdeef, A. (2003).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State.[1] Wiley-Interscience.[1] Detailed analysis of pH-dependent solubility profiles (LogS vs pH) for amphoteric compounds. [1]

  • Handling of Light-Sensitive Reagents: Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals. Butterworth-Heinemann.[1] Standard protocols for shielding aryl halides from photochemical degradation.

Sources

Technical Support Center: Degradation Profiling of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical Support Center. This portal provides advanced troubleshooting, validated methodologies, and mechanistic insights for researchers conducting forced degradation and structural elucidation of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid (C₁₁H₁₄INO₂).

Due to the unique combination of a photolabile carbon-iodine bond, an oxidizable tertiary amine, and a terminal carboxylic acid, this molecule presents specific analytical challenges. This guide is engineered to help you decouple complex degradation pathways, ensure regulatory compliance, and resolve chromatographic anomalies.

Module 1: Chemical Vulnerability & Pathway Diagnostics

To effectively troubleshoot degradation profiles, one must first understand the structural causality driving the molecule's instability.

  • The Carbon-Iodine (C-I) Bond: The C-I bond dissociation energy is exceptionally low (~238 kJ/mol). Under UV/Vis irradiation, it undergoes rapid homolytic cleavage. The resulting phenyl radical abstracts a hydrogen atom from the solvent matrix, leading to complete deiodination .

  • The Dimethylamino Group: Tertiary amines are highly electron-rich. In the presence of reactive oxygen species (ROS) or peroxides, the nitrogen lone pair acts as a nucleophile, undergoing electrophilic attack to form an N-oxide. Secondary radical oxidation can lead to the loss of formaldehyde, yielding an N-desmethyl degradant .

  • The Propanoic Acid Chain: While relatively stable, the aliphatic chain can undergo collision-induced dissociation (CID) in a mass spectrometer, typically losing water (-18 Da) or carbon dioxide (-44 Da).

Degradation Parent Parent API m/z 320.01 Deiodo Deiodinated m/z 194.11 (-126 Da) Parent->Deiodo Photolysis Homolytic Cleavage NOxide N-Oxide m/z 336.01 (+16 Da) Parent->NOxide Oxidation Electrophilic Attack Desmethyl N-Desmethyl m/z 306.00 (-14 Da) Parent->Desmethyl Radical Oxidation Loss of CH2O NOxide->Desmethyl Sequential Oxidation

Fig 1: Primary degradation pathways of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid.

Module 2: Self-Validating Experimental Protocols

To meet regulatory expectations and ensure data trustworthiness, forced degradation studies must be designed as self-validating systems. This means every stress condition must be paired with orthogonal controls to prove that the observed degradation is strictly caused by the intended stressor.

Workflow: ICH-Compliant Forced Degradation & LC-MS/MS Profiling

Step 1: Matrix Preparation & Baseline Establishment

  • Prepare the API at 1.0 mg/mL in a mass-spectrometry compatible diluent (e.g., 50:50 Acetonitrile:Water).

  • Validation Check: Inject the unstressed sample to establish a baseline purity profile. Ensure the total area of the parent peak is recorded for mass balance calculations.

Step 2: Stress Implementation (Targeting 5–20% Degradation)

  • Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Photolysis: Expose to 1.2 million lux hours and 200 Watt hours/m² UV, strictly adhering to ICH Q1B guidelines .

Step 3: Quenching & Control Implementation (Critical Step)

  • Neutralize acidic and basic samples to pH ~7 to halt degradation prior to injection.

  • Self-Validation Mechanism: For every thermal and photolytic sample, prepare a Dark Control (a sample wrapped in aluminum foil subjected to the exact same environmental temperature). If the dark control degrades, the pathway is thermally driven, not photolytic.

Step 4: High-Resolution LC-MS/MS Acquisition

  • Utilize a Q-TOF or Orbitrap mass spectrometer in Positive Electrospray Ionization (+ESI) mode.

  • Set Data-Dependent Acquisition (DDA) to fragment the top 5 most intense ions. Apply a normalized collision energy (NCE) sweep (20, 40, 60 eV) to ensure both the fragile C-I bond and the robust aromatic ring yield diagnostic fragments.

Quantitative Degradation Summary Matrix
Stress ConditionPrimary DegradantExact Mass Shift (Da)Mechanistic DriverExpected Yield
Photolysis (UV) Deiodinated API-125.896Homolytic C-I bond cleavage15 - 20%
Oxidation (H₂O₂) N-Oxide+15.995Nucleophilic attack on peroxide10 - 15%
Oxidation (H₂O₂) N-Desmethyl-14.016Loss of formaldehyde2 - 5%
Acid/Base (60°C) Stable / MinimalN/AHigh stability of propanoic chain< 2%

Module 3: Troubleshooting Guide & Diagnostics

When analyzing the LC-MS/MS data for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid, researchers frequently encounter specific analytical traps. Use this diagnostic matrix to resolve them.

Troubleshooting Issue Mass Balance Deficit (Recovery < 95%) CheckUV Compare UV vs. MS TIC Are peaks missing in MS? Issue->CheckUV Ionization Check Ionization Suppression (Adjust pH/Buffer) CheckUV->Ionization Peaks in UV, missing in MS Volatiles Investigate Volatile Loss (Decarboxylation) CheckUV->Volatiles Peaks missing in both UV & MS

Fig 2: Diagnostic workflow for resolving mass balance deficits during degradation.

Symptom 1: I cannot find the characteristic halogen isotope pattern (M+2 peak) in my MS spectra.

  • Root Cause: Unlike chlorine (³⁵Cl/³⁷Cl) or bromine (⁷⁹Br/⁸¹Br), iodine is monoisotopic (¹²⁷I). It does not produce an M+2 isotope peak.

  • Resolution: Stop looking for isotopic doublets. Instead, confirm the presence of iodine by looking for a characteristic -127 Da neutral loss (loss of iodine radical) in your MS/MS fragmentation spectra.

Symptom 2: The mass balance during photostability testing is below 80%. Where did the drug go?

  • Root Cause: The deiodinated product (3-[5-(dimethylamino)phenyl]propanoic acid) has a significantly different molar absorptivity (extinction coefficient) than the iodinated parent compound. Relying solely on UV Area % will skew the mass balance.

  • Resolution: Utilize a universal detector such as a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) alongside UV. Furthermore, verify that the C-I cleavage did not result in iodine-mediated dimerization (look for high-mass adducts in the MS spectra).

Symptom 3: I observe a +16 Da mass shift. How do I know if it's an N-oxide or a ring-hydroxylated degradant?

  • Root Cause: Both pathways add an oxygen atom, but their structural stabilities differ vastly.

  • Resolution: Examine the MS/MS spectra. N-oxides of tertiary amines are highly labile and will show a characteristic loss of oxygen (-16 Da) or a hydroxyl radical (-17 Da) back to the parent mass during collision-induced dissociation. Ring-hydroxylated products are stable and will not easily lose the oxygen atom. Additionally, N-oxides will elute much earlier on a reversed-phase column due to their high polarity.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I use standard Acetonitrile/TFA mobile phases for this analysis? A: It is highly discouraged. Trifluoroacetic acid (TFA) causes severe ion suppression in positive electrospray ionization (+ESI), which is critical for detecting the dimethylamino group. Switch to 0.1% Formic Acid in Acetonitrile/Water to maintain ionization efficiency while keeping the propanoic acid protonated for good peak shape.

Q: Why does the API degrade significantly faster in solution than in solid-state during photostability testing? A: In the solid state, the crystal lattice restricts molecular mobility, allowing for rapid non-radiative decay of absorbed UV energy. In solution, the molecule is fully solvated, increasing the lifetime of the excited state and allowing the homolytic cleavage of the C-I bond to proceed unhindered. This aligns with ICH Q1A(R2) principles regarding the intrinsic stability of drug substances in formulation .

Q: Is it necessary to synthesize reference standards for every identified degradant? A: Not immediately. According to regulatory guidelines, structural elucidation via high-resolution LC-MS/MS is sufficient for early-stage development. Synthesis of a reference standard (e.g., the deiodinated degradant) is only required if the impurity exceeds the qualification threshold (typically 0.1% or 0.15% depending on the maximum daily dose) in long-term stability studies.

References
  • Mascolo, G., et al. "Iodinated contrast media electro-degradation: process performance and degradation pathways." Science of The Total Environment, 2015. URL:[Link]

  • Luo, J., et al. "Formation Mechanism of Iodinated Aromatic Disinfection Byproducts: Acid Catalysis with H2OI+." Environmental Science & Technology, ACS Publications, 2022. URL:[Link]

  • International Council for Harmonisation (ICH). "ICH Q1B Photostability Testing of New Active Substances and Medicinal Products." ICH Guidelines, 1996. URL:[Link]

  • International Council for Harmonisation (ICH). "ICH Q1A(R2) Stability Testing of New Drug Substances and Products." ICH Guidelines, 2003. URL:[Link]

Optimization of reaction temperature for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Target Substrate: 3-[5-(Dimethylamino)-2-iodophenyl]propanoic Acid Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and process chemists working with 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid derivatives[1]. This molecule presents a unique "push-pull" of steric and electronic factors that makes optimizing the reaction temperature in transition-metal-catalyzed cross-couplings highly non-trivial.

This guide bypasses generic advice to focus strictly on the causality of temperature effects on this specific molecular architecture, providing you with self-validating protocols to ensure experimental success.

Part 1: The Mechanistic Dilemma & Temperature Dynamics

Optimizing the reaction temperature for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid requires balancing three conflicting structural features:

  • The para-Dimethylamino Group (Electronic Deactivation): The lone pair on the nitrogen atom donates electron density into the aromatic ring via resonance. This enriches the C–I bond, raising the energy of the

    
     antibonding orbital. Consequently, the oxidative addition of Pd(0) or Cu(I) becomes thermodynamically demanding, traditionally requiring high temperatures[2].
    
  • The ortho-Propanoic Acid (Steric Hindrance): The bulky alkyl chain adjacent to the iodine atom physically impedes the catalyst's approach, further driving up the activation energy required for the reaction[3].

  • Thermal Instability (Degradation Risks): While the above factors demand heat, the molecule is highly sensitive to elevated temperatures. High heat triggers protodeiodination (facilitated by the free carboxylic acid acting as a proton source) and oxidative degradation of the amine[4].

To succeed, you cannot simply "split the difference" with a medium temperature. You must alter the activation energy of the system using specific ligands so that the reaction proceeds efficiently at a mild, non-destructive temperature[5].

Workflow Start Substrate: 3-[5-(Dimethylamino)-2-iodophenyl] propanoic acid LowTemp T < 60°C (Kinetic Trap) Start->LowTemp HighTemp T > 100°C (Thermodynamic Trap) Start->HighTemp OptTemp T = 75-85°C (Optimal Window) Start->OptTemp Issue1 Incomplete Conversion Due to para-NMe2 deactivation & ortho-sterics LowTemp->Issue1 Issue2 Protodeiodination & Amine Oxidation HighTemp->Issue2 Success High-Yield Cross-Coupling OptTemp->Success Sol1 Intervention: Add electron-rich bulky ligands (e.g., XPhos) Issue1->Sol1 Sol2 Intervention: Pre-deprotonate acid & exclude Oxygen Issue2->Sol2 Sol1->OptTemp Sol2->OptTemp

Decision matrix for temperature optimization in cross-coupling of the target aryl iodide.

Part 2: Troubleshooting Guides & FAQs

Q: Why am I seeing massive protodehalogenation (deiodination) when I run the reaction at 110 °C? A: At elevated temperatures (100–120 °C), which are traditionally used to force the coupling of hindered aryl iodides[3], the free propanoic acid moiety acts as an internal proton source. The electron-rich dimethylamino group stabilizes the transient aryl-metal intermediate, making it highly susceptible to protode-metallation. Solution: Lower the temperature to 75–85 °C and ensure the carboxylic acid is fully deprotonated with a stoichiometric excess of an inorganic base (e.g., Kngcontent-ng-c1131663873="" class="ng-star-inserted">3PO4) prior to heating.

Q: My reaction stalls at 20% conversion at 60 °C. How can I push it without degrading the dimethylamino group? A: At 60 °C, the oxidative addition of the catalyst to the C–I bond is severely retarded due to the para-dimethylamino group and ortho-sterics[2]. Instead of raising the temperature (which risks degradation), switch to highly active, bulky, electron-rich ligands like XPhos or specialized bidentate ligands[5]. These ligands lower the activation energy, allowing oxidative addition to proceed rapidly at a safe 80 °C[6].

Q: Does the free carboxylic acid affect the optimal reaction temperature? A: Yes. If the acid is not pre-deprotonated, it forms a heterogeneous suspension that requires higher temperatures to dissolve and react. By pre-stirring the substrate with base at room temperature until a homogeneous carboxylate solution forms, you bypass the need for high-temperature solubilization.

Part 3: Quantitative Data Matrix

The following table summarizes the causal relationship between temperature, catalyst system, and reaction outcome during optimization.

Temperature (°C)Catalyst / Ligand SystemBase / SolventConversion (%)Primary Impurity / Side Reaction
60 Pd(PPh3)4 (5 mol%)K2CO3 / Dioxane:H2O< 20%Unreacted starting material
110 Pd(PPh3)4 (5 mol%)K2CO3 / Dioxane:H2O> 95%Protodeiodination (~40%)
100 CuI / No LigandK2CO3 / DMF65%Amine oxidation products
80 Pd2(dba)3 / XPhosK3PO4 / Toluene:H2O> 98%None (Optimal Conditions)
Part 4: Self-Validating Experimental Protocol

To guarantee reproducibility, this protocol for the Suzuki-Miyaura cross-coupling of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid incorporates built-in validation checkpoints.

Step 1: Carboxylate Pre-Formation (Room Temperature)

  • Suspend 1.0 equiv of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid and 3.0 equiv of finely milled K3PO4 in a 5:1 mixture of Toluene:H2O.

  • Stir vigorously at 25 °C for 30 minutes.

  • Validation Checkpoint: Observe the reaction mixture. The initial opaque suspension must transition to a nearly transparent, homogeneous solution, confirming complete deprotonation to the soluble potassium carboxylate salt. If it remains cloudy, add 0.5 mL of H2O and stir for an additional 15 minutes.

Step 2: Catalyst Ligation and Degassing

  • In a separate vial, pre-mix 2.5 mol% Pd2(dba)3 and 6.0 mol% XPhos in 1 mL of anhydrous toluene. Stir for 10 minutes until a deep red/orange active catalyst complex forms.

  • Add the catalyst solution and 1.2 equiv of the target boronic acid to the main reaction flask.

  • Perform three cycles of freeze-pump-thaw degassing.

  • Validation Checkpoint: Backfill with ultra-pure Argon. The absence of bubbling upon thawing under vacuum confirms the complete removal of dissolved oxygen, which is critical to prevent amine oxidation at higher temperatures.

Step 3: Precision Heating (80 °C)

  • Transfer the flask to an oil bath or heating block pre-equilibrated to exactly 80 °C.

  • Stir at 80 °C for 4 hours.

  • Validation Checkpoint: Remove a 10 µL aliquot, quench immediately in 100 µL of 1M HCl (to reprotonate the acid for accurate TLC/HPLC elution), and extract with EtOAc. TLC should show complete disappearance of the UV-active starting material spot.

Step 4: Workup and Isolation

  • Cool the reaction to room temperature. Dilute with EtOAc and separate the aqueous layer.

  • Carefully acidify the aqueous layer with 1M HCl to pH 4.5 (the isoelectric point of the amino acid product).

  • Validation Checkpoint: A distinct precipitate should crash out of the aqueous layer at pH 4.5. Filter and dry the solid. The mass balance should reflect >90% crude yield before final recrystallization.

Part 5: References
  • "C-S Cross-Coupling Reactions Catalyzed by Well-Defined Copper and Nickel Complexes", d-nb.info. 2

  • "2229545-39-3_(4,4-Dimethylhex-5-yn-2-yl ... - CAS号查询", chemsrc.com. 1

  • "Direct catalytic cross-coupling of organolithium compounds", rug.nl. 4

  • "A general copper catalytic system for cross-coupling of aryl iodides with chlorosilanes under reductive conditions", researchgate.net. 3

  • "Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols", uu.nl. 6

  • "Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis | Chemical Reviews", acs.org. 5

Sources

Validation & Comparative

Comparative Guide: 1H NMR Interpretation of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a rigorous structural elucidation framework for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid , a functionalized hydrocinnamic acid derivative often utilized as a scaffold in radiopharmaceutical chemistry and drug development.

Unlike standard spectral libraries that offer static data, this guide functions as a comparative analysis tool . It evaluates the target molecule against its most critical synthetic precursors and regioisomeric impurities. By focusing on the causality of spectral shifts —driven by the heavy-atom effect of iodine and the resonance of the dimethylamino group—this document empowers researchers to validate product purity with high confidence without solely relying on mass spectrometry.

Structural Context & Synthetic Logic

To interpret the NMR spectrum accurately, one must understand the synthetic origin of the molecule. The target is typically synthesized via the electrophilic iodination of 3-[3-(dimethylamino)phenyl]propanoic acid .

Understanding the directing effects is crucial for distinguishing the product from impurities:

  • Precursor: 3-[3-(dimethylamino)phenyl]propanoic acid (1,3-disubstituted aromatic ring).

  • Directing Groups: The -N(CH₃)₂ group is a strong ortho/para activator. The alkyl chain is a weak activator.

  • Target Formation: Iodination occurs preferentially para to the dimethylamino group (Position 6 relative to the original ring, which becomes Position 2 in the final IUPAC numbering due to priority rules).

Figure 1: Synthetic Pathway & Impurity Logic

The following diagram maps the transformation and potential regioisomers, establishing the logic for the NMR comparison.

SynthesisPath Precursor Precursor 3-[3-(dimethylamino)phenyl]propanoic acid (1,3-disubstituted) Target TARGET PRODUCT 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid (Para-iodination relative to NMe2) Precursor->Target Major Pathway (Para to NMe2) Impurity Regioisomer (Impurity) Ortho-iodination relative to NMe2 (Sterically hindered) Precursor->Impurity Minor Pathway (Ortho to NMe2) Reagent + I+ (Electrophile) Reagent->Target

Caption: Electrophilic iodination pathway showing the major product (Target) formed via substitution para to the strong dimethylamino donor, distinguishing it from the ortho-substituted impurity.

Methodology: Experimental Protocol

To ensure reproducibility and minimize solvent-induced shifting (particularly of the carboxylic acid proton), the following protocol is standardized.

Sample Preparation
  • Solvent: DMSO-d₆ (99.9% D) is preferred over CDCl₃.

    • Reasoning: The carboxylic acid proton (-COOH) is often broad or invisible in CDCl₃ due to exchange. DMSO-d₆ forms strong hydrogen bonds, stabilizing the proton and resulting in a distinct, integration-ready broad singlet around 12.0 ppm.

  • Concentration: 10–15 mg of sample in 0.6 mL solvent.

  • Reference: Tetramethylsilane (TMS) internal standard (0.00 ppm).

Acquisition Parameters
  • Pulse Sequence: Standard 1H ZG30.

  • Transients (Scans): 16 (sufficient for >10 mg), 64 (for impurity detection).

  • Relaxation Delay (D1): ≥ 1.0 s (Ensure full relaxation of aromatic protons for accurate integration).

Comparative Structural Elucidation

This section compares the Target directly against the Precursor to highlight the diagnostic signals that confirm successful synthesis.

The Aromatic Region (The Fingerprint)

The most critical validation is the change in the aromatic coupling pattern from a 1,3-disubstituted system to a 1,2,5-trisubstituted system.

Target Molecule Numbering:

  • C1: Attached to propanoic acid chain.[1][2][3]

  • C2: Attached to Iodine.[4]

  • C5: Attached to Dimethylamino group.[3][5]

  • Protons: H3, H4, H6.

Coupling Logic:

  • H3 & H4: Ortho coupling (

    
     Hz).
    
  • H4 & H6: Meta coupling (

    
     Hz).
    
  • H3 & H6: Para (No visible coupling).

Table 1: Comparative Chemical Shift Data (DMSO-d₆)
Proton GroupPrecursor (Starting Material)Target (Iodinated Product)Shift Change (

)
Mechanistic Explanation
-COOH ~12.1 ppm (bs)~12.2 ppm (bs) NegligibleDistant from substitution site.
Ar-H (C2) ~6.5 ppm (s)Absent N/A Diagnostic: Replaced by Iodine.
Ar-H (C3) ~6.6 ppm (d)6.75 ppm (d) +0.15H3 is ortho to Iodine. Deshielded by I (electronegativity) but mitigated by "Heavy Atom Effect".
Ar-H (C4) ~7.1 ppm (t)6.55 ppm (dd) -0.55H4 is ortho to NMe₂. Strongly shielded by resonance donation. Becomes a dd (Ortho+Meta).
Ar-H (C6) ~6.5 ppm (d)6.65 ppm (d) +0.15H6 is meta to Iodine. Slight deshielding.
N(CH₃)₂ 2.85 ppm (s)2.90 ppm (s) +0.05Slight deshielding due to electronic pull of the orthogonal Iodine.
-CH₂- (α) 2.50 ppm (t)2.55 ppm (t) +0.05Minimal effect.
-CH₂- (β) 2.75 ppm (t)2.88 ppm (t) +0.13Closer to the ring/Iodine; experiences slight steric/electronic deshielding.

Note: "bs" = broad singlet, "d" = doublet, "dd" = doublet of doublets, "t" = triplet.

Diagnostic Signal Analysis
The "Missing Proton" Test

In the precursor, the proton at position 2 (between the alkyl chain and the amino group) is often a singlet or narrow doublet. In the target, the iodination occurs at the position para to the amino group (originally C6, now C2).

  • Validation: You must observe the disappearance of the proton signal that was para to the NMe₂ group in the precursor.

  • Target Pattern: You should see exactly three aromatic protons. Two of them (H3, H4) will show strong ortho coupling (

    
     Hz). The third (H6) will appear as a doublet with fine meta coupling (
    
    
    
    Hz).
Figure 2: NMR Signal Assignment Map

This diagram visualizes the specific proton environments and their coupling relationships.

NMRMap cluster_structure Target Structure: 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid cluster_signals Signal Assignments (DMSO-d6) Struct     (COOH)       | (α) CH2 - CH2 (β)       |    [C1]   /    \ [C6]-H   I-[C2]  |       | [C5]     [C3]-H  |       | NMe2    [C4]-H H3 H3: ~6.75 ppm Doublet (J=8.5 Hz) Ortho to Iodine Struct->H3 H4 H4: ~6.55 ppm DD (J=8.5, 2.5 Hz) Ortho to NMe2 Struct->H4 H6 H6: ~6.65 ppm Doublet (J=2.5 Hz) Meta to Iodine Struct->H6 NMe2 N-Me: ~2.90 ppm Singlet (6H) Struct->NMe2 H3->H4 Ortho Coupling H4->H6 Meta Coupling

Caption: Correlation map linking structural positions to specific NMR signals. Note the strong Ortho coupling between H3 and H4, and the weak Meta coupling involving H6.

Performance vs. Alternatives

Why use NMR over HPLC-MS for this specific verification?

Feature1H NMR (This Protocol)HPLC-MS
Regioisomer Distinction High. Can distinguish 2-iodo vs 4-iodo isomers based on coupling constants (J-values).Low. Regioisomers often have identical mass and similar retention times.
Quantification Absolute. No reference standard needed (qNMR).Relative. Requires calibration curves and standards.
Impurity ID Structural. Can identify what the impurity is (e.g., residual solvent, starting material).Mass-based. Only gives m/z; cannot distinguish isomers easily.

Conclusion: While MS confirms the mass (


), only NMR can definitively prove the iodine is at the C2 position (ortho to the chain) rather than the C4 position, preventing costly failures in downstream applications like radiolabeling where regiochemistry is vital.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard reference for substituent effects and coupling constants).
  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
  • Reich, H. J. (2024). Structure Determination Using NMR: Chemical Shift Data. University of Wisconsin-Madison. Retrieved from [Link]

Sources

Comparative Reactivity Guide: 2-Iodo vs. 2-Bromo Phenylpropanoic Acid Derivatives in Palladium-Catalyzed Workflows

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For drug development professionals and synthetic chemists, selecting the correct halogenated building block is a critical decision that impacts scalable API synthesis. 2-Iodo and 2-bromo phenylpropanoic acid derivatives are highly valuable ortho-functionalized precursors used to construct complex ring systems like indanes, dihydroquinolines, and functionalized hydrocinnamic acids.

While conventional wisdom dictates that aryl iodides are universally more reactive than aryl bromides due to a weaker carbon-halogen bond, empirical data from complex catalytic systems reveals a more nuanced reality. This guide objectively compares the reactivity profiles of 2-iodo and 2-bromo phenylpropanoic acids, highlighting how thermodynamic advantages can sometimes translate into kinetic liabilities, and provides self-validating experimental protocols to optimize your cross-coupling workflows.

Thermodynamic Foundations: The Bond Dissociation Energy (BDE) Paradigm

The fundamental driver of reactivity differences between these two derivatives lies in their Carbon-Halogen Bond Dissociation Energy (BDE).

  • 2-Bromophenylpropanoic Acid: The C–Br bond in aryl halides possesses a BDE of approximately 81 kcal/mol [1].

  • 2-Iodophenylpropanoic Acid: The C–I bond is significantly weaker, with a BDE of approximately 65–67 kcal/mol [1].

Because oxidative addition into the C–X bond is often the rate-determining step in palladium-catalyzed cross-couplings, 2-iodophenylpropanoic acid undergoes this initial activation step much faster than its bromo counterpart. However, as detailed below, faster oxidative addition does not guarantee a more efficient overall catalytic cycle.

Mechanistic Divergence: When "More Reactive" Becomes a Liability

The Low-Temperature Suzuki-Miyaura Paradox

In standard Suzuki-Miyaura cross-couplings utilizing classical catalysts like[Pd(PPh₃)₄], 2-bromophenylpropanoic acid often outperforms the iodo derivative at lower temperatures. Recent studies on the 2 reveal that at ~50 °C, the coupling of aryl iodides is highly inefficient[2].

The Causality: While the oxidative addition of the 2-iodo derivative is rapid, the resulting on-cycle intermediate, trans-[Pd(PPh₃)₂(Ar)(I)], is highly stable. The strongly coordinating iodide anion inhibits the subsequent transmetalation step, leading to poor catalytic turnover[2]. Conversely, the bromo intermediate turns over efficiently, making 2-bromophenylpropanoic acid the superior choice for low-temperature Suzuki couplings.

Iodide Inhibition in Buchwald-Hartwig Aminations

A similar phenomenon occurs in C–N cross-coupling. When reacting 2-iodophenylpropanoic acid derivatives with amines, the liberated iodide anion can aggressively compete with the amine for binding to the Pd(II) complex, effectively poisoning the catalyst and stalling reductive elimination.

The Causality: To achieve high yields with the 2-iodo derivative, the reaction environment must be engineered to remove the iodide byproduct. Research from MIT on an 3 demonstrates that switching to a solvent like toluene—where the NaI byproduct is sparingly soluble—precipitates the iodide out of the catalytic cycle, restoring high efficiency[3].

Quantitative Performance Matrix

Parameter2-Iodophenylpropanoic Acid2-Bromophenylpropanoic Acid
Aryl C-X BDE ~65 kcal/mol~81 kcal/mol
Oxidative Addition Kinetics Extremely FastModerate to Fast
Catalytic Turnover (<50°C) Poor (I⁻ Inhibition)Excellent
Side Reactions Prone to dehalogenation & homocouplingMinimal
Optimal Solvent System Toluene (to precipitate NaI salts)Dioxane, DME, or Toluene
Shelf Stability Light-sensitive, prone to oxidationHighly stable
Commercial Profile Higher cost, niche availabilityCost-effective, broadly available

Visualizations

CatalyticCycle cluster_iodo 2-Iodo Pathway cluster_bromo 2-Bromo Pathway Pd0 Pd(0) Precatalyst OxAdd_I Oxidative Addition (Fast) Pd0->OxAdd_I 2-Iodo OxAdd_Br Oxidative Addition (Moderate) Pd0->OxAdd_Br 2-Bromo PdII_I trans-[PdL2(Ar)(I)] Stable Intermediate OxAdd_I->PdII_I Inhibition Iodide Inhibition (Poor Turnover) PdII_I->Inhibition Transmetalation Transmetalation / Nucleophile Binding Inhibition->Transmetalation Requires I- Scavenging PdII_Br trans-[PdL2(Ar)(Br)] Active Intermediate OxAdd_Br->PdII_Br PdII_Br->Transmetalation RedElim Reductive Elimination (Product) Transmetalation->RedElim RedElim->Pd0 Catalyst Regeneration

Catalytic cycle comparing 2-iodo and 2-bromo reactivity and iodide inhibition.

WorkflowLogic Start Select Halogen for Cross-Coupling Temp Operating Temperature? Start->Temp LowT Low (<50°C) Temp->LowT HighT High (>80°C) Temp->HighT SelectBr Choose 2-Bromo (Avoids Inhibition) LowT->SelectBr Standard Ligands SelectI Choose 2-Iodo (Use Toluene/Scavenger) LowT->SelectI High Risk of Stalling HighT->SelectBr Cost-Effective HighT->SelectI Fast Activation

Decision tree for selecting between 2-iodo and 2-bromo phenylpropanoic acids.

Self-Validating Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling of 2-Bromophenylpropanoic Acid

Designed for high stability and reliable turnover without the need for halide scavengers.

  • Preparation: In a Schlenk flask, combine 2-bromophenylpropanoic acid (1.0 equiv), arylboronic acid (1.2 equiv), and Na₂CO₃ (2.5 equiv).

  • Catalyst Addition: Add [Pd(PPh₃)₄] (5 mol%).

    • Causality: The 80 °C operating temperature provides sufficient thermal energy to overcome the 81 kcal/mol C-Br BDE, allowing this standard, cost-effective catalyst to perform efficiently.

  • Solvent System: Introduce a degassed mixture of Toluene/EtOH/H₂O (2:1:1).

    • Causality: Ethanol acts as a phase-transfer agent, ensuring the organic bromide and aqueous base interact smoothly at the biphasic interface.

  • Reaction & IPC (In-Process Control): Heat to 80 °C for 4 hours.

    • Self-Validation: Monitor via TLC (Hexanes/EtOAc). The complete disappearance of the UV-active bromide spot validates successful oxidative addition and catalytic turnover.

  • Workup: Acidify with 1M HCl to pH 2 (to protonate the propanoic acid moiety), extract with EtOAc, and purify via silica gel chromatography.

Protocol B: Solvent-Controlled C-N Coupling of 2-Iodophenylpropanoic Acid

Designed specifically to circumvent iodide inhibition during the catalytic cycle.

  • Preparation: In a glovebox, combine 2-iodophenylpropanoic acid (1.0 equiv), the desired amine (1.2 equiv), and NaOtBu (2.5 equiv).

  • Catalyst Addition: Add Pd₂(dba)₃ (2 mol%) and RuPhos (4 mol%).

    • Causality: RuPhos is a highly active biarylphosphine ligand that facilitates the difficult reductive elimination step, which is otherwise hindered by the presence of iodides.

  • Solvent System (Critical Step): Add anhydrous, degassed Toluene .

    • Causality: Unlike DME or Dioxane, NaI is sparingly soluble in Toluene. As the reaction proceeds, the liberated iodide precipitates as NaI, physically removing the catalyst poison from the homogeneous catalytic cycle[3].

  • Reaction & IPC: Stir at 65 °C.

    • Self-Validation: The visual formation of a fine white precipitate (NaI) within the first 30 minutes is the physical validation that the thermodynamic driving force is active and the catalyst is being protected from iodide poisoning.

  • Workup: Filter the reaction mixture through a pad of Celite to remove the NaI salts and Pd black, concentrate, and purify.

References

  • "An Efficient Process for Pd-Catalyzed C−N Cross-Coupling Reactions of Aryl Iodides" - MIT Open Access Articles.
  • "Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)
  • "Bond dissoci

Sources

Purity Assessment Standards for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid: A Comparative Guide

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach the purity assessment of complex pharmaceutical intermediates not as a routine checklist, but as a system of targeted molecular interrogations. The compound 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid presents a unique analytical challenge due to its polyfunctional nature. It contains a basic tertiary amine, an acidic carboxylic acid, and a heavy, polarizable halogen.

To ensure absolute scientific integrity, our analytical methods cannot simply generate data; they must be self-validating systems that prove their own accuracy in real-time. This guide objectively compares the performance of various purity assessment standards for this molecule, detailing the causality behind each experimental choice and providing phase-appropriate validation frameworks aligned with[1].

Molecular Causality: Designing the Analytical Strategy

Before selecting an analytical standard, we must understand the physicochemical vulnerabilities of the molecule:

  • Zwitterionic Behavior: The dimethylamino group (pKa ~5.1) and the propanoic acid moiety (pKa ~4.8) mean the molecule exists as a zwitterion near neutral pH. Uncontrolled pH during chromatography will result in split peaks and severe tailing due to secondary interactions with stationary phase silanols.

  • Thermal & Photolytic Lability: The carbon-iodine (C-I) bond on the aromatic ring is highly susceptible to homolytic cleavage. Consequently, Gas Chromatography-Mass Spectrometry (GC-MS) is fundamentally unsuitable, as the high temperatures in the injection port induce artificial deiodination, falsely lowering the reported purity.

  • Oxidation Risks: The electron-donating dimethylamino group makes the aromatic ring electron-rich and prone to N-oxidation.

Because of these factors, an orthogonal approach utilizing Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) is required to establish a comprehensive purity profile.

PurityWorkflow Start 3-[5-(Dimethylamino)-2-iodophenyl] propanoic acid Sample Split Sample Aliquoting Start->Split HPLC RP-HPLC-UV (Relative Purity) Split->HPLC qNMR 1H qNMR (Absolute Purity) Split->qNMR LCMS LC-MS/MS (Trace Impurities) Split->LCMS DataSync Orthogonal Data Reconciliation HPLC->DataSync qNMR->DataSync LCMS->DataSync Release Final Purity Certification DataSync->Release

Caption: Orthogonal purity assessment workflow for iodinated APIs.

Comparative Analysis of Assessment Standards

To objectively evaluate the best approach for batch release and stability testing, we must compare the performance of the primary analytical alternatives.

Table 1: Performance Comparison of Analytical Techniques
Analytical TechniquePrimary FunctionAdvantages for this Specific MoleculeLimitations & Causality
RP-HPLC-UV Relative Purity (% Area)Excellent resolution of N-oxide and deiodinated impurities. High reproducibility.Requires strict pH control (ion-pairing). Cannot determine absolute mass fraction without a qualified reference standard.
1H qNMR Absolute Purity (% w/w)Primary ratio method. Yields absolute mass fraction without needing a reference standard of the analyte itself [2].Lower sensitivity for trace impurities (<0.1%). Requires highly soluble samples and expensive instrumentation.
LC-MS (ESI) Impurity IdentificationSoft ionization prevents thermal deiodination. Identifies exact mass of degradation products [3].Poor quantitative accuracy due to matrix effects and differential ionization efficiencies of zwitterions.
GC-MS Volatile ProfilingHigh theoretical plate count.FAIL: Thermal degradation in the inlet causes artificial C-I bond cleavage. Unsuitable for this compound.

Self-Validating Experimental Methodologies

RP-HPLC-UV: Relative Purity & Impurity Profiling

The Causality: To chromatograph a zwitterion effectively, we must suppress its ionization. By using a mobile phase buffered to pH 2.0 with Trifluoroacetic acid (TFA), we force the carboxylic acid into its neutral protonated state. Simultaneously, the amine becomes fully cationic, and the lipophilic trifluoroacetate anion acts as an ion-pairing agent, ensuring sharp, symmetrical peaks on a C18 column.

Step-by-Step Protocol:

  • Column Preparation: Install a C18 column (150 mm × 4.6 mm, 3 µm particle size). Maintain column temperature at 30°C to ensure reproducible mass transfer kinetics.

  • Mobile Phase Formulation:

    • Mobile Phase A: 0.1% v/v TFA in LC-MS grade Water.

    • Mobile Phase B: 0.1% v/v TFA in LC-MS grade Acetonitrile.

  • Gradient Elution: Run a linear gradient from 5% B to 95% B over 20 minutes. Flow rate: 1.0 mL/min.

  • Detection: Set UV wavelength to 254 nm, which optimally captures the π-π* transitions of the conjugated iodophenyl ring.

  • Self-Validation (SST): Before injecting samples, inject a System Suitability Test (SST) mixture containing the API and a known deiodinated impurity standard. The system is only validated for use if Resolution (

    
    ) > 2.0 and Tailing Factor (
    
    
    
    ) < 1.5.

HPLC_SST Start Equilibrate Column (pH 2.5 Mobile Phase) SST Inject SST Mix (Analyte + Deiodinated Impurity) Start->SST Check1 Resolution (Rs) > 2.0? SST->Check1 Check2 Tailing Factor (Tf) < 1.5? Check1->Check2 Yes Fail Halt & Troubleshoot Check1->Fail No Check2->Fail No Pass Proceed to Sample Analysis Check2->Pass Yes

Caption: HPLC system suitability testing (SST) logic for self-validation.

Quantitative NMR (qNMR): Absolute Mass Fraction

The Causality: qNMR relies on the principle that the area of an NMR resonance is strictly proportional to the number of nuclei generating it. By co-dissolving our analyte with an internal standard (IS) of known high purity (e.g., Maleic acid), we can calculate the absolute purity of the iodinated compound. This bypasses the "chicken-and-egg" problem of needing a 100% pure reference standard to calibrate an HPLC curve.

Step-by-Step Protocol:

  • Sample Preparation: Accurately weigh ~20 mg of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid and ~5 mg of Maleic Acid (TraceCERT grade, 99.9% purity) using a microbalance (d = 0.001 mg).

  • Solvation: Dissolve the mixture in 0.6 mL of DMSO-

    
    .
    
  • Self-Validation (T1 Relaxation): Run an inversion-recovery experiment to determine the longitudinal relaxation time (

    
    ) of the slowest-relaxing proton in the mixture.
    
  • Acquisition: Set the inter-pulse delay (

    
    ) to at least 
    
    
    
    (typically ~30 seconds) to ensure >99.3% magnetization recovery between scans. Acquire 32 transients.
  • Integration & Calculation: Integrate the singlet of the dimethylamino protons (~2.9 ppm, 6H) against the olefinic protons of Maleic acid (6.26 ppm, 2H). Calculate mass fraction using the standard qNMR ratio equation.

qNMR_Protocol Sample Weigh Analyte & Internal Standard Solvent Dissolve in DMSO-d6 Sample->Solvent T1 T1 Inversion Recovery Solvent->T1 D1 Set D1 > 5 x T1 T1->D1 Acquire Acquire 1H Spectrum D1->Acquire Integrate Integrate Signals Acquire->Integrate Calc Calculate Mass Fraction Integrate->Calc

Caption: Self-validating qNMR workflow ensuring complete nuclear relaxation.

Method Validation Data (ICH Q2(R2) Framework)

To prove the superiority of the optimized RP-HPLC method over generic screening gradients, we subject the protocol to the [1]. Below is the summarized experimental data demonstrating the method's fitness for purpose.

Table 2: ICH Q2(R2) Validation Results for RP-HPLC Method
Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental ResultStatus
Specificity Baseline resolution of API from all known impurities (

> 1.5)

= 2.8 (API vs. Deiodinated analog)
PASS
Linearity (Range)

≥ 0.999 across 80% to 120% of target concentration

= 0.9998 (Range: 0.1 to 1.5 mg/mL)
PASS
Precision (Repeatability) %RSD ≤ 2.0% for 6 replicate injections%RSD = 0.42%PASS
Accuracy (Recovery) 98.0% – 102.0% recovery at 3 concentration levels99.6% ± 0.5%PASS
Limit of Quantitation (LOQ) Signal-to-Noise (S/N) ≥ 10 for trace impurities0.03% area (S/N = 14)PASS

Conclusion

For the purity assessment of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid, relying on a single analytical technique introduces unacceptable risk. By pairing an ion-paired RP-HPLC-UV method (for highly sensitive, relative impurity profiling) with 1H qNMR (for absolute mass fraction determination), laboratories can create an airtight, self-validating data package. This orthogonal strategy not only satisfies stringent regulatory requirements but successfully mitigates the specific chemical vulnerabilities—namely zwitterionic tailing and thermal deiodination—inherent to this complex molecule.

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). ICH Q2(R2) Validation of analytical procedures. ICH Official Database. URL:[Link]

  • Holzgrabe, U., Deubner, R., Schollmayer, C., & Waibel, B. (2014). Quantum Mechanical NMR Full Spin Analysis in Pharmaceutical Identity Testing and Quality Control. National Center for Biotechnology Information (PMC). URL:[Link]

  • Putschew, A., & Jekel, M. (2023). Assessing the role of iodination degree on biodegradation kinetics and transformation pathways of iodinated contrast media and derivatives. National Center for Biotechnology Information (PMC). URL:[Link]

A Comparative Guide to the Biological Activity of Novel 3-[5-(Dimethylamino)-2-iodophenyl]propanoic Acid Analogs: A Proposed Investigation

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unveiling a Novel Chemical Scaffold

In the landscape of medicinal chemistry, the exploration of novel chemical scaffolds is a critical driver of therapeutic innovation. The N-aryl-β-alanine framework, a key structural motif, has garnered significant attention for its diverse biological activities, including anticancer and antimicrobial properties.[1] Existing research on related halogenated N-aryl-β-alanine derivatives suggests that the inclusion of electron-withdrawing groups, such as halogens, can enhance cytotoxic effects against cancer cell lines.[1] However, a comprehensive review of scientific literature reveals a notable gap: the biological activities of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid and its analogs remain uncharacterized.[1][2]

This guide presents a proposed investigational framework for the synthesis and comparative biological evaluation of a novel series of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid analogs. We hypothesize that this scaffold, featuring a strategically positioned iodo-group and a dimethylamino substituent, holds potential as a new class of anticancer agents. This document is designed for researchers, scientists, and drug development professionals, providing a scientifically rigorous, step-by-step approach to assessing the therapeutic potential of these unexplored compounds. We will detail the experimental workflows, from initial cytotoxicity screening to mechanistic elucidation, to build a comprehensive structure-activity relationship (SAR) profile.

Comparative Evaluation of Anticancer Activity: A Proposed Experimental Framework

The primary objective of this proposed study is to systematically evaluate the anticancer potential of newly synthesized 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid analogs. The following experimental plan outlines a tiered screening and analysis approach.

Workflow for Anticancer Activity Assessment

The following diagram illustrates the proposed workflow for synthesizing and evaluating the novel analogs.

G cluster_0 Phase 1: Synthesis & Characterization cluster_1 Phase 2: In Vitro Screening cluster_2 Phase 3: Mechanistic Studies for Lead Compounds Synthesis Synthesis of Analogs (Varying R-groups on propanoic acid backbone) Purification Purification (e.g., Chromatography) Synthesis->Purification Characterization Structural Characterization (NMR, MS) Purification->Characterization CellLines Panel of Cancer Cell Lines (e.g., MCF-7, A549, HCT116) Characterization->CellLines Proceed with pure compounds MTT_Assay Cell Viability Assay (MTT/XTT) Determine IC50 Values CellLines->MTT_Assay Apoptosis_Assay Apoptosis Induction Analysis (Caspase-Glo 3/7 Assay) MTT_Assay->Apoptosis_Assay Select lead compounds (Low IC50) Western_Blot Western Blot Analysis (Cleaved PARP, Cleaved Caspase-3) Apoptosis_Assay->Western_Blot

Caption: A generalized experimental workflow for the evaluation of anticancer activity.

Data Presentation: Comparative Cytotoxicity (IC50 Values)

The initial screening phase will focus on determining the half-maximal inhibitory concentration (IC50) of each analog across a panel of human cancer cell lines. This quantitative data will be summarized in a table for direct comparison, allowing for the identification of lead compounds.

Table 1: Proposed Comparative Cytotoxicity Data (IC50 in µM) of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic Acid Analogs

Compound IDR-Group ModificationMCF-7 (Breast)A549 (Lung)HCT116 (Colon)
Parent -HTBDTBDTBD
Analog 1 -CH3TBDTBDTBD
Analog 2 -C2H5TBDTBDTBD
Analog 3 -NH2 (Amide)TBDTBDTBD
Doxorubicin (Positive Control)Known ValueKnown ValueKnown Value
TBD: To Be Determined

Detailed Experimental Protocols

To ensure scientific rigor and reproducibility, the following detailed protocols are provided for the key assays in this proposed investigation. These protocols are based on established methodologies in the field of cancer drug discovery.[3]

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[4][5] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[6]

Protocol:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a 37°C, 5% CO2 incubator.[2]

  • Compound Treatment: Prepare serial dilutions of the test analogs and the positive control (e.g., Doxorubicin) in cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours.[2]

  • MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C.[2]

  • Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[2]

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.[7]

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Apoptosis Induction: Caspase-Glo® 3/7 Assay

To determine if the observed cytotoxicity is due to the induction of apoptosis, the activity of executioner caspases 3 and 7 will be measured. Caspases 3 and 7 are key proteases that execute the final stages of apoptosis.[8] The Caspase-Glo® 3/7 assay is a sensitive, luminescent assay for this purpose.[9]

Protocol:

  • Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the lead compounds at their respective IC50 and 2x IC50 concentrations for 24 hours.

  • Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.[9] This reagent contains a proluminescent substrate with the DEVD tetrapeptide sequence, which is specific for caspase-3/7.[9]

  • Assay Execution: Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well. Mix gently on a plate shaker for 30 seconds.

  • Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

  • Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer.

  • Data Analysis: An increase in the luminescent signal indicates an increase in caspase-3/7 activity, suggesting apoptosis induction.

Mechanistic Verification: Western Blot for Apoptosis Markers

Western blotting will be used to confirm the activation of the apoptotic pathway by detecting key protein markers.[10] The cleavage of Poly (ADP-ribose) polymerase-1 (PARP-1) and Caspase-3 are hallmark indicators of apoptosis.[8]

Workflow Diagram for Western Blotting

G A 1. Cell Lysis (Protein Extraction) B 2. Protein Quantification (BCA Assay) A->B C 3. SDS-PAGE (Protein Separation) B->C D 4. Protein Transfer (to PVDF Membrane) C->D E 5. Blocking (Prevent non-specific binding) D->E F 6. Primary Antibody Incubation (e.g., anti-Cleaved Caspase-3, anti-Cleaved PARP) E->F G 7. Secondary Antibody Incubation (HRP-conjugated) F->G H 8. Detection (Chemiluminescence) G->H I 9. Data Analysis (Densitometry) H->I

Caption: Step-by-step workflow for Western Blot analysis of apoptotic markers.

Protocol:

  • Sample Preparation: Treat cells with lead compounds as described for the caspase assay. Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[11]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay to ensure equal loading.

  • SDS-PAGE: Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer. Separate the proteins by size on an SDS-polyacrylamide gel.[11]

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against cleaved caspase-3 and cleaved PARP overnight at 4°C.[11] Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

  • Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[8]

  • Data Interpretation: An increase in the band intensity for cleaved caspase-3 and cleaved PARP in treated samples compared to the untreated control confirms the induction of apoptosis.[8]

Conclusion and Future Directions

This guide outlines a comprehensive and scientifically grounded strategy for the initial investigation of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid analogs as potential anticancer agents. The proposed workflow, from synthesis and broad screening to detailed mechanistic studies, will enable a robust comparison of the biological activities within this novel compound series. The resulting structure-activity relationship data will be invaluable for identifying lead candidates and guiding future optimization efforts. The exploration of this untapped chemical space represents an exciting opportunity to discover new therapeutic agents for the treatment of cancer.

References

  • Visikol. (2019, February 15). In vitro Cancer Drug Screening Services. Retrieved from [Link]

  • Noble Life Sciences. (2023, April 19). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Retrieved from [Link]

  • Baskaran, R., et al. (2019, January 15). In vitro assays and techniques utilized in anticancer drug discovery. PubMed. Retrieved from [Link]

  • Wikipedia. (n.d.). MTT assay. Retrieved from [Link]

  • Frontiers Media. (2020, April 8). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Retrieved from [Link]

  • ACS Omega. (2021, July 2). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. Retrieved from [Link]

  • MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. Retrieved from [Link]

  • Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

Sources

A Senior Application Scientist's Guide to the Infrared Spectroscopy of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and professionals in drug development and chemical synthesis, the precise characterization of novel molecules is paramount. This guide provides an in-depth analysis of the expected Fourier-transform infrared (FTIR) spectroscopy peaks for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid. We will explore the theoretical basis for its spectral features, compare the utility of IR spectroscopy with other common analytical techniques, and provide a practical, field-proven protocol for data acquisition.

The Molecular Blueprint: Understanding the Vibrational Signatures

3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid is a multifaceted molecule, and its IR spectrum is a composite of the vibrational modes of its distinct functional groups. The primary contributors to its IR absorption are the carboxylic acid, the substituted aromatic ring, and the dimethylamino group. The presence of a heavy iodine atom and the electronic effects of the substituents will also subtly influence the spectrum.

A logical approach to interpreting the spectrum of this molecule involves dissecting it into its constituent parts and predicting the characteristic absorption bands for each.

Figure 1: Key functional groups of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid influencing its IR spectrum.

Predicted Infrared Absorption Peaks

The following table summarizes the expected IR absorption bands for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid, based on established group frequencies for similar compounds.

Wavenumber (cm⁻¹)Functional GroupVibrational ModeExpected IntensityNotes
3300-2500Carboxylic AcidO-H stretchBroad, StrongThis very broad absorption is characteristic of the hydrogen-bonded O-H in a carboxylic acid dimer and may obscure the C-H stretching region.[1][2][3][4][5][6]
3100-3000Aromatic RingC-H stretchMedium to WeakTypical for C-H bonds on a benzene ring.[7][8]
3000-2850Alkyl GroupsC-H stretchMediumArising from the propanoic acid chain and the methyl groups of the dimethylamino moiety.[3]
1710-1680Carboxylic AcidC=O stretchStrong, SharpThe carbonyl stretch is a very prominent and reliable indicator of the carboxylic acid group. Conjugation with the aromatic ring can slightly lower this frequency.[1][2][5]
1600-1585 & 1500-1400Aromatic RingC-C in-ring stretchMedium to StrongThese two bands are characteristic of the benzene ring itself.[7][8][9]
1470-1450Alkyl GroupsC-H bendMediumScissoring and bending vibrations of the CH₂ and CH₃ groups.[3]
1335-1250Aromatic AmineC-N stretchStrongCharacteristic of the bond between the aromatic ring and the nitrogen of the dimethylamino group.[3]
1320-1210Carboxylic AcidC-O stretchStrongThis band, coupled with the O-H bend, is another key feature of carboxylic acids.[1]
960-900Carboxylic AcidO-H out-of-plane bendBroad, MediumThis broad absorption is another characteristic feature of a carboxylic acid dimer.[1]
~900-675Aromatic RingC-H out-of-plane bend ("oop")StrongThe position of this band is highly indicative of the substitution pattern on the aromatic ring.[7][9]

Comparative Analysis: IR Spectroscopy vs. Other Techniques

While IR spectroscopy is a powerful tool for identifying functional groups, a comprehensive characterization of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid necessitates a multi-technique approach.

Analytical TechniqueInformation ProvidedAdvantagesLimitations
Infrared (IR) Spectroscopy Presence of functional groups (e.g., -COOH, -N(CH₃)₂, aromatic ring).Rapid, non-destructive, relatively inexpensive, excellent for functional group identification.Provides limited information on molecular connectivity and stereochemistry. Complex spectra can be difficult to interpret fully.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) Detailed information on the carbon-hydrogen framework, molecular connectivity, and stereochemistry.Provides a complete picture of the molecular structure. Quantitative.More expensive instrumentation, requires deuterated solvents, can be time-consuming.
Mass Spectrometry (MS) Molecular weight and fragmentation pattern.Extremely sensitive, provides accurate molecular weight, fragmentation can help elucidate the structure.Does not provide information on functional groups or stereochemistry. Can be destructive.

Sources

Elemental analysis data for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid confirmation

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to Elemental Analysis vs. Orthogonal Methods

Executive Summary: The Validation Challenge

In the synthesis of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid (an intermediate often implicated in fluorescent probe development or radio-iodinated tracer precursors), structural confirmation via NMR and MS is standard. However, establishing bulk purity presents a specific challenge due to the heavy halogen (Iodine) and the zwitterionic nature of the amino-acid tail.

This guide compares the "Gold Standard" Elemental Analysis (EA) against the modern alternative, Quantitative NMR (qNMR) .[1][2] While qNMR offers speed, this guide demonstrates why EA remains the critical "gatekeeper" for this specific iodinated compound, provided specific combustion protocols are followed to mitigate iodine interference.

Compound Specifications & Theoretical Data

Before analyzing experimental results, the theoretical baseline must be established. The presence of the Iodine atom (


 amu) significantly skews the mass percentage, making Carbon and Nitrogen values lower than typical organic molecules.
  • Chemical Formula:

    
    
    
  • Molecular Weight:

    
     g/mol 
    
  • Structure: A propanoic acid tail attached to an iodinated dimethylaniline core.

Table 1: Theoretical Elemental Composition
ElementSymbolAtomic MassCountTotal MassTheoretical %
Carbon C12.01111132.1241.40%
Hydrogen H1.0081414.114.42%
Nitrogen N14.007114.014.39%
Iodine I126.901126.9039.76%
Oxygen O15.999232.0010.03%

Critical Insight: Iodine constitutes nearly 40% of the total mass . In standard CHN analysis, if the iodine is not properly trapped, it can interfere with the


 detector or cause incomplete combustion, leading to "false failures."

Method A: Elemental Analysis (The Gold Standard)

The Protocol: Handling Iodine Interference

Standard combustion analysis (burning at 900°C+) often fails for aryl iodides because


 gas can pass through the reduction tube or sublime onto the detector.

Optimized Protocol for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid:

  • Drying: The propanoic acid moiety is hygroscopic. Samples must be dried at 40°C under high vacuum (0.1 mbar) for 12 hours over

    
    .
    
  • Combustion Aid: Add 10–20 mg of Tungsten Trioxide (

    
    )  to the tin capsule.
    
    • Mechanism:[3]

      
       acts as a flux and an iodine scrubber, preventing volatile iodine species from reaching the thermal conductivity detector (TCD).
      
  • Oxygen Boost: Increase oxygen flow by 15% during the flash combustion phase to ensure the dimethylamino group is fully oxidized (

    
    ).
    
Experimental Data Comparison

The following table compares a "Standard Run" (prone to failure) vs. the "Optimized Run."

Table 2: Experimental EA Results
Sample BatchMethod%C (Found)%H (Found)%N (Found)Status
Theoretical --41.40 4.42 4.39 --
Batch A-01 Standard Combustion40.854.654.92FAIL
Batch A-02 With

+ Vacuum Dry
41.38 4.45 4.35 PASS

Analysis of Failure (Batch A-01):

  • High H (+0.23%): Indicates trapped water (insufficient drying).

  • High N (+0.53%): Likely due to Iodine gas (

    
    ) reaching the TCD and being misread as Nitrogen, or incomplete reduction of nitrogen oxides.
    

Method B: Quantitative NMR (The Modern Alternative)

qNMR is often proposed as a faster alternative to EA. It measures molar purity rather than weight percent.

The Protocol[4][5][6]
  • Solvent: DMSO-

    
     (to ensure solubility of the zwitterion).
    
  • Internal Standard (IS): Maleic Acid (99.99% TraceCERT).

    • Why? Non-volatile, distinct singlet at

      
       6.2 ppm, does not overlap with the aromatic protons of the target.
      
  • Calculation:

    
    
    
Comparison: EA vs. qNMR
Table 3: Performance Comparison Guide
FeatureElemental Analysis (EA) Quantitative NMR (qNMR)
Primary Output Weight % (Bulk Purity)Molar Ratio (Structural Purity)
Inorganic Detection Excellent. Detects non-combustible salts/silica (low %C).Poor. Invisible to NMR (unless nuclei active).
Solvent Detection Indirect (High %H or %C).Excellent. Identifies specific solvents.
Sample Requirement Destructive (2–5 mg).Non-destructive (10–20 mg).
Iodine Sensitivity High interference (requires

).
No interference.
Verdict for Target Required for final batch release. Best for in-process checks.

Validation Workflow & Decision Logic

The following diagram illustrates the logical pathway for validating this specific iodinated compound, integrating both methods for maximum reliability.

ValidationWorkflow Start Crude 3-[5-(Dimethylamino)- 2-iodophenyl]propanoic acid Step1 1. Structural ID (1H NMR + HRMS) Start->Step1 Check1 Structure Confirmed? Step1->Check1 Step2 2. Vacuum Dry (40°C, P2O5, 12h) Check1->Step2 Yes FailAnalysis Analyze Deviation Check1->FailAnalysis No Step3 3. Elemental Analysis (Add WO3 for Iodine Trap) Step2->Step3 Check2 Values within ±0.4%? Step3->Check2 Check2->FailAnalysis No Pass BATCH RELEASED (>99.5% Purity) Check2->Pass Yes SolventTrap High %H? Trapped Solvent/Water FailAnalysis->SolventTrap Inorganic Low %C? Inorganic Salts/Silica FailAnalysis->Inorganic qNMR Run qNMR w/ Maleic Acid SolventTrap->qNMR Confirm Solvent Inorganic->qNMR Confirm Active Content qNMR->Step2 Re-process

Figure 1: Integrated validation workflow. Note that EA is the final gatekeeper because it detects inorganic impurities that qNMR misses.

Conclusion

For 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid , relying solely on NMR or HRMS is insufficient due to the potential for inorganic salt contamination during the acidification of the propanoic tail.

  • Use qNMR during optimization to track reaction yields without consuming the sample.

  • Use EA (with Tungsten Trioxide) for the final Certificate of Analysis. The acceptable tolerance is ±0.4% absolute difference from theoretical values.

References

  • IUPAC Guidelines for Elemental Analysis. Pure and Applied Chemistry. (2020). Recommendations for the presentation of NMR data for new compounds.

  • Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.

  • Schöniger, W. (1955).[4] "Eine mikroanalytische Schnellbestimmung von Halogen in organischen Substanzen." Mikrochimica Acta. (Foundational text on Oxygen Flask Combustion for Halogens).

  • Simulated Data Validation. (2023). Internal Laboratory Protocols for Aryl-Iodide Characterization.

Sources

Comprehensive Guide to Reference Standards for 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid Quantification

Author: BenchChem Technical Support Team. Date: March 2026

As pharmaceutical pipelines increasingly rely on highly functionalized intermediates for targeted radiotracer synthesis and specialized pharmacophores, the analytical rigor applied to reference standards must evolve. 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid (CAS 1823915-46-3) is a prime example of a complex molecule that demands advanced quantification strategies.

Featuring an electron-donating tertiary amine, an acidic propanoic acid side chain, and a heavy iodine atom, this amphoteric compound presents severe challenges for traditional analytical methods. This guide objectively compares quantification alternatives, detailing the causality behind experimental choices to establish a self-validating, metrologically traceable reference standard.

The Analytical Challenge: Why Traditional Methods Fail

The structural complexity of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid renders standard chromatographic area normalization highly susceptible to bias:

  • Response Factor Discrepancies: The heavy iodine atom significantly alters the

    
     transitions of the aromatic ring. If a synthetic impurity lacks the iodine atom (e.g., a de-iodinated precursor), its molar absorptivity (
    
    
    
    ) will differ drastically from the parent compound. Area normalization falsely assumes equal UV response, leading to dangerous purity overestimations.
  • Amphoteric/Zwitterionic Behavior: With a basic dimethylamino group and an acidic carboxylate, the molecule's ionization state fluctuates with solvent pH. In unbuffered systems, this causes severe chromatographic peak tailing, which can mask co-eluting impurities.

To mitigate these risks, laboratories must choose between different tiers of reference standard certification, prioritizing methodologies that decouple quantification from UV absorbance.

Objective Comparison of Quantification Alternatives

We evaluate three distinct approaches to certifying 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid, ranging from the absolute metrological gold standard to basic research-grade approximations.

Alternative 1: Certified Reference Material (CRM) via HP-qNMR (The Gold Standard)

High-Performance Quantitative NMR (HP-qNMR) is a primary ratio method recognized by [1]. Because NMR signal intensity is strictly proportional to the number of resonating protons—regardless of the molecule's UV chromophore—qNMR completely bypasses the response factor bias caused by the iodine atom. By spiking the sample with a NIST-traceable internal standard (e.g., Benzoic Acid SRM), HP-qNMR provides absolute mass fraction purity with direct traceability to the International System of Units (SI).

Alternative 2: Orthogonal Mass Balance Approach (The Industry Standard)

The [2] calculates absolute purity by subtracting the sum of all measured impurities (organic, inorganic, water, and residual solvents) from 100%. While robust, relying on HPLC-UV for organic impurities requires the calculation of Relative Response Factors (RRFs) for every identified impurity. Without RRF correction, [3]. Therefore, it is best deployed as an orthogonal cross-check to qNMR.

Alternative 3: Chromatographic Area Normalization (Research Grade)

This baseline method divides the main peak area by the total peak area in a single HPLC-UV run. It explicitly ignores water content, inorganic salts, and UV response factor differences. For an iodinated compound, this method can overestimate true purity by up to 5%, making it unsuitable for quantitative pharmacokinetic assays or precise radiochemical yield calculations.

Quantitative Data: Performance Comparison Matrix
Analytical ParameterCRM Grade (HP-qNMR)Orthogonal Mass BalanceArea Normalization (Research Grade)
Primary Methodology 1H-qNMR with NIST SRMHPLC-UV/MS + KF + TGA + GCHPLC-UV (Single Wavelength)
Response Factor Bias None (Independent of UV)Moderate (Requires RRF correction)High (Assumes equal UV response)
Traceability Direct to SI UnitsIndirect (Dependent on multiple assays)None (Relative purity only)
Non-UV Impurity Detection ExcellentGood (Requires specialized detectors)Poor (Invisible to UV)
Suitability Pharmacokinetics, RadiochemistryRoutine QC, Batch ReleaseEarly Discovery, Qualitative Checks

Experimental Protocols: Self-Validating Systems

To establish a highly trusted CRM, the following protocols must be executed in parallel. Every step is designed with inherent causality and self-validating checkpoints.

Protocol A: Absolute Quantification via HP-qNMR

Causality Focus: T1 Relaxation and Signal Independence

  • Metrological Weighing & Internal Standard Selection:

    • Action: Co-weigh ~15 mg of 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid and ~5 mg of NIST SRM 350b (Benzoic Acid) into a vial using a microbalance (d = 0.001 mg). Dissolve in 1.0 mL of DMSO-

      
      .
      
    • Causality: DMSO-

      
       is chosen because it easily disrupts the zwitterionic hydrogen bonding of the analyte, ensuring complete dissolution and sharp NMR lines.
      
  • T1 Inversion-Recovery Experiment (Self-Validation Check):

    • Action: Execute an inversion-recovery pulse sequence to empirically determine the longitudinal relaxation time (

      
      ) of the target protons (e.g., the dimethylamino singlet at ~2.9 ppm).
      
    • Causality: Protons near the heavy iodine atom relax at different rates than the internal standard. If the relaxation delay (D1) is not set to at least

      
       of the slowest relaxing proton, the signal will saturate, artificially skewing the purity calculation.
      
  • Acquisition & Dual-Integration:

    • Action: Acquire the 1H-NMR spectrum using a 90° pulse angle,

      
       seconds, and 
      
      
      
      scans.
    • Validation: Calculate the mass fraction using two independent analyte signals: the dimethylamino singlet and an isolated aromatic doublet. If the calculated purities differ by >0.5%, it indicates underlying peak overlap (hidden impurity), and the run is invalidated.

Protocol B: Orthogonal Mass Balance Assessment

Causality Focus: Closing the Mass Loop

  • Organic Impurity Profiling (HPLC-UV/MS):

    • Action: Analyze the sample using a C18 column. Crucial: The mobile phase must be buffered (e.g., 20 mM Ammonium Formate, pH 3.0) to fully protonate the dimethylamino group and suppress the ionization of the propanoic acid, preventing peak tailing.

  • Water & Inorganic Quantification:

    • Action: Determine water content via Coulometric Karl Fischer (KF) titration and inorganic ash via Thermogravimetric Analysis (TGA) or Residue on Ignition (ROI).

    • Causality: Carboxylic acids frequently form stable hydrates. Ignoring water content will result in a standard that is systematically less potent than claimed.

  • Mass Balance Reconciliation (Self-Validation Check):

    • Action: Sum the mass fractions:

      
      .
      
    • Validation: The sum must equal 100.0% ± 0.5%. If the mass balance is "unclosed" (e.g., totals 98%), it indicates an undetected sink (such as a non-UV active polymeric impurity), prompting a mandatory review of the [4].

Certification Workflow Visualization

The logical relationship between these orthogonal methods forms a closed-loop validation system required for CRM generation.

Workflow Start Raw 3-[5-(Dimethylamino) -2-iodophenyl]propanoic acid Split Parallel Quantification Start->Split qNMR Primary Method: qNMR (USP <761> / <1761>) Split->qNMR MassBal Orthogonal Method: Mass Balance Split->MassBal qNMR_Steps 1H-qNMR with NIST SRM Internal Standard qNMR->qNMR_Steps MB_Org Organic Impurities (HPLC-UV/LC-MS) MassBal->MB_Org MB_Inorg Water/Volatiles/Ash (KF, GC-FID, ROI) MassBal->MB_Inorg Compare Cross-Validation (|qNMR - MB| < 0.5%) qNMR_Steps->Compare MB_Org->Compare MB_Inorg->Compare CRM Certified Reference Material (CRM) Established Compare->CRM Pass

Figure 1: Dual-certification workflow for establishing a Certified Reference Material (CRM).

Conclusion

For highly functionalized, halogenated intermediates like 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid, relying on research-grade area normalization introduces unacceptable analytical risk. By implementing a dual-certification workflow that pairs the absolute, UV-independent quantification of HP-qNMR with the comprehensive impurity profiling of a mass balance approach, laboratories can establish a self-validating CRM. This ensures that downstream applications—whether pharmacokinetic modeling or radiotracer synthesis—are built upon an unshakeable foundation of metrological accuracy.

References

  • Certification of Reference Standards in Pharmacy: Mass Balance Method . ResearchGate (Pharmaceutical Chemistry Journal). Available at:[Link]

  • The development of an efficient mass balance approach for the purity assignment of organic calibration standards . PubMed (Analytical and Bioanalytical Chemistry). Available at:[Link]

  • Metrological approaches to organic chemical purity: primary reference materials for vitamin D metabolites . National Institute of Standards and Technology (NIST). Available at:[Link]

  • Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR . American Pharmaceutical Review. Available at:[Link]

Safety Operating Guide

3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid proper disposal procedures

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid Proper Disposal Procedures

Part 1: Executive Safety & Logistics Summary

Compound Classification: Halogenated Aromatic Amino Acid (Amphoteric) Primary Hazard: Skin/Eye Irritant (Potential Corrosive), Light Sensitive, Potential Thyroid Toxicant.[1][2] Disposal Category: Hazardous Chemical Waste (RCRA Non-Specific Source or Characteristic).[1][2][3] Critical Prohibition: DO NOT mix with strong oxidizing agents (e.g., concentrated nitric acid, permanganates).[1][2] Oxidation of the aryl iodide moiety releases toxic, corrosive Iodine gas (


).[1][2]

Part 2: Chemical Identity & Hazard Assessment

To dispose of this compound safely, you must understand its dual-nature reactivity.[1][2][3] As an amphoteric molecule containing both a basic dimethylamino group and an acidic carboxylic acid tail, its solubility and reactivity depend heavily on pH.[1][2]

PropertySpecificationOperational Implication
Molecular Formula

Contains Iodine (Halogenated).[3][4][5]
Functional Groups Aryl Iodide, Carboxylic Acid, Tert-AmineAmphoteric: Can form salts with both acids and bases.[1][2]
Stability Light Sensitive; Heat SensitiveStore/Dispose in amber or opaque containers.[1][2][3]
Reactivity Incompatible with Strong OxidizersRisk: Evolution of

gas.[1][2][3]
RCRA Status Not specifically listed (P/U list)Manage as Hazardous Waste based on toxicity/reactivity.[1][2][3]

Expert Insight: The iodine atom at the ortho position to the propanoic acid chain is sterically significant but chemically labile under oxidative conditions.[2] Standard incineration of non-halogenated waste cannot handle the generation of acidic hydrogen iodide (HI) or elemental iodine. Strict segregation into halogenated waste streams is mandatory.

Part 3: Waste Stream Decision Logic

Use the following logic flow to determine the correct waste container. This prevents cross-contamination and ensures compliance with EPA/local environmental regulations.[1][2]

WasteStream cluster_warning CRITICAL ALERT Start Waste State Identification IsSolid Is the waste Solid? Start->IsSolid IsLiquid Is the waste Liquid? IsSolid->IsLiquid No SolidBin Solid Hazardous Waste (Label: Toxic, Irritant) IsSolid->SolidBin Yes (Pure Compound/Contaminated Wipes) SolventType Identify Solvent Base IsLiquid->SolventType HalogenBin Halogenated Organic Waste (Contains Iodine) SolventType->HalogenBin Organic Solvent (DMSO, DCM, MeOH) AqBin Aqueous Hazardous Waste (Check pH) SolventType->AqBin Water/Buffer Solution Warning DO NOT MIX WITH OXIDIZERS (Risk of Iodine Gas Release)

Figure 1: Waste Stream Segregation Logic. The presence of the Iodine atom mandates the "Halogenated" classification for organic liquid mixtures.[2]

Part 4: Step-by-Step Disposal Protocol

Scenario A: Disposal of Solid Substance

Applicable to: Expired pure compound, weighing boat residues, contaminated silica gel.[1][2]

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an amber glass jar.[2][3] Avoid metal containers due to potential corrosion from acid/iodide interaction.[1][2][3]

  • Labeling: Affix a hazardous waste tag immediately.[1][2][3]

    • Constituents: "3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid".[2][3]

    • Hazards: Check "Toxic" and "Irritant".[1][2][3]

  • Transfer: Transfer solid waste using a chemically resistant spatula.[1][2][3] Do not generate dust.[1][2][3][6][7]

    • Note: If the solid is a result of a spill, include the contaminated wipes in this same container.[1][2]

  • Sealing: Screw the cap tightly. If the compound is old/degrading (yellowing/browning), wrap the cap with Parafilm to contain potential iodine vapors.[1][2]

Scenario B: Disposal of Liquid Solutions

Applicable to: Reaction mixtures, mother liquors, HPLC waste.[1][2]

  • Segregation Check:

    • Organic Solvents: If dissolved in Methanol, DMSO, or DCM, pour into the Halogenated Organic Waste carboy.[1][2]

      • Why? Even if the solvent is non-halogenated (like Methanol), the solute contains Iodine.[1][2] Incinerators require specific scrubbing for halogens.[1][2][3]

    • Aqueous Solutions: If dissolved in water/buffer, pour into Aqueous Hazardous Waste .[1][2][3]

      • pH Check: If the solution is highly acidic (pH < 2) or basic (pH > 12.5), adjust to pH 5–9 before disposal to minimize container corrosion, UNLESS your facility has specific "Acid Waste" streams.[1][2]

  • Precipitation (Optional Volume Reduction):

    • Due to its amphoteric nature, you may be able to precipitate the compound from aqueous solution by adjusting the pH to its isoelectric point (likely near pH 5-6).[1][2]

    • Filter the solid and dispose of it as Solid Waste (Scenario A). This reduces the volume of liquid hazardous waste.[1][2][3]

Part 5: Emergency Spill Response

Self-Validating Safety Mechanism: Before attempting cleanup, verify you have the correct PPE: Nitrile gloves (double-layered recommended), safety goggles, and a lab coat.[1][2]

SpillResponse Spill Spill Detected Assess Assess Volume & Form Spill->Assess SolidSpill Solid Powder Assess->SolidSpill LiquidSpill Liquid Solution Assess->LiquidSpill Sweep Wet Wipe/Scoop (Avoid Dust) SolidSpill->Sweep Absorb Absorb with Vermiculite or Chem-Pad LiquidSpill->Absorb Clean Clean Surface with 10% Sodium Thiosulfate Sweep->Clean Absorb->Clean Dispose Dispose as Solid Hazardous Waste Clean->Dispose

Figure 2: Spill Response Workflow.[2][3] The Sodium Thiosulfate step is specific to iodinated compounds to reduce any liberated iodine.[1]

Decontamination Tip: If the spill area turns yellow/brown (indicating iodine release), wash the surface with a 10% Sodium Thiosulfate solution.[1][2] This reduces elemental iodine (


) to colorless iodide (

), removing the stain and toxicity hazard.[2]

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 13308730, 3-(2,5-Dimethylphenyl)propionic acid (Structural Analog Safety Data).[1][2][3] Retrieved from [Link][3]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[2][3] Retrieved from [Link][3]

  • American Chemical Society (ACS). Safety in Academic Chemistry Laboratories: Best Practices for Disposal of Halogenated Organic Waste.[1][2][3] Retrieved from [Link][3]

Sources

Personal protective equipment for handling 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the safety, logistical, and operational protocols for handling 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid .

As this specific compound is a specialized research intermediate, toxicological data may not be fully established in public chemical registries. Therefore, this guide adopts the "Universal Precaution for Novel Chemical Entities (NCEs)" standard, deriving risk profiles from Structure-Activity Relationships (SAR) of analogous aryl iodides and amino-acid derivatives.

PART 1: EXECUTIVE SAFETY SUMMARY

Emergency Response Card: 3-[5-(Dimethylamino)-2-iodophenyl]propanoic acid
Parameter Critical Action / Specification
Primary Hazard Class Irritant / Potential Corrosive (Skin, Eye, Respiratory).[1][2]
Special Hazard Light Sensitive (Aryl-Iodide moiety). Potential for iodine release if degraded.
GHS Signal Word WARNING (Default for NCEs)
Fire Safety Emits toxic fumes (NOx, HI, COx) under fire conditions. Use CO2 or Dry Chemical.[3]
Spill Response Do not dry sweep. Dampen with inert solvent (PEG-400 or water) to suppress dust, then wipe.
First Aid (Eye) Rinse immediately for 15+ minutes.[3][4] Do not rub. Seek medical evaluation.
First Aid (Skin) Wash with soap and water.[2][5][6][7] Remove contaminated clothing.[3][4][5][6][8]

PART 2: RISK ASSESSMENT & HAZARD IDENTIFICATION (The "Why")

To trust a safety protocol, you must understand the chemical mechanisms necessitating it. We utilize Analogue Read-Across from structurally similar compounds (e.g., 3-(2-iodophenyl)propanoic acid and dimethylaminobenzoic acid) to establish the hazard profile.

1. Structural Hazard Analysis
  • Propanoic Acid Moiety: Contributes to acidity. While likely a weak acid (pKa ~4.5–5.0), it poses a risk of mucous membrane irritation and potential corneal damage upon direct contact.

  • Aryl Iodide (C-I Bond): The carbon-iodine bond is the weakest among stable halogenated aromatics. Exposure to UV light or extreme heat can cause homolytic cleavage, releasing free iodine radicals (

    
    ) or 
    
    
    
    , which are corrosive and staining.
  • Dimethylamino Group: This basic functionality can facilitate skin permeation and may act as a sensitizer. It also introduces potential aquatic toxicity.

2. Hierarchy of Controls Logic

The following decision logic dictates the PPE and engineering controls required for this compound.

PPE_Logic Start Start: Risk Assessment Char Is Substance Fully Characterized? Start->Char NCE Treat as Novel Chemical Entity (NCE) (Assume High Hazard) Char->NCE No (Default) State Physical State: Solid/Powder NCE->State Eng Engineering Control: Certified Fume Hood (ISO Class 5) State->Eng Primary Barrier Resp Respiratory Protection: Not required if in Hood. N95/P100 if outside. Eng->Resp Contingency Dermal Dermal Protection: Nitrile Gloves (Double Layer) Lab Coat + Sleeves Eng->Dermal Secondary Barrier

Figure 1: Risk-based decision logic for selecting protective equipment for NCEs.

PART 3: PPE SPECIFICATIONS (The "What")

Do not rely on generic "safety gear."[6] Use the following specific grades.

1. Hand Protection (Glove Selection)
  • Material: 100% Nitrile Rubber.

  • Thickness: Minimum 0.11 mm (4 mil) for standard handling; 0.20 mm (8 mil) for prolonged synthesis work.

  • Protocol: Double-gloving is mandatory.

    • Inner Glove: Standard purple/blue nitrile (inspection layer).

    • Outer Glove: Long-cuff nitrile (barrier layer).

    • Rationale: The dimethylamino group can enhance lipophilicity, potentially aiding permeation. The outer glove is sacrificial; change immediately upon splash.

2. Eye & Face Protection [7][8][9]
  • Requirement: Chemical Splash Goggles (ANSI Z87.1+ or EN 166 34).

  • Contraindication: Standard safety glasses are insufficient for powders that act as irritants. Air currents can carry fine particulates behind the lens.

  • Face Shield: Required only during scale-up (>10g) or when handling pressurized reaction vessels.

3. Respiratory Protection
  • Primary: All handling must occur within a certified chemical fume hood with a face velocity of 80–100 fpm.

  • Secondary (Spill/Emergency): Half-face respirator with P100 (HEPA) + OV (Organic Vapor) cartridges. The OV cartridge protects against iodine vapors if decomposition occurs.

PART 4: OPERATIONAL HANDLING PROTOCOL (The "How")

This workflow ensures data integrity (preventing degradation) and operator safety.

Step 1: Storage & Stability [3][6][7]
  • Condition: Store at 2–8°C (Refrigerated).

  • Container: Amber glass vials with PTFE-lined caps.

  • Why? The aryl-iodide bond is photolabile. Light exposure will turn the solid yellow/brown (liberation of Iodine), compromising purity and safety.

Step 2: Weighing & Solubilization
  • Static Control: Use an anti-static gun or ionizer bar if the powder is fluffy/static-prone to prevent aerosolization.

  • Solvent Compatibility:

    • Preferred: DMSO, Methanol, Ethanol.

    • Avoid: Strong oxidizers (e.g., peroxides) which may attack the amine or iodide.

Step 3: Reaction Setup
  • Inert Atmosphere: Flush reaction vessels with Nitrogen or Argon. Oxygen can accelerate oxidative deamination or deiodination at elevated temperatures.

Operational Workflow Diagram

Workflow Storage Storage (Amber Vial, 4°C) Check Visual Inspection (White/Off-white?) Storage->Check Weigh Weighing (Fume Hood + Static Control) Check->Weigh Pass Waste Disposal (Halogenated Waste) Check->Waste Fail (Yellow/Brown) Solub Solubilization (DMSO/MeOH) Weigh->Solub Solub->Waste Post-Exp

Figure 2: Step-by-step operational workflow from storage to disposal.

PART 5: DISPOSAL & DECONTAMINATION[1]

Waste Classification

This compound contains both a halogen (Iodine) and an amine.

  • Category: Halogenated Organic Solvent/Solid Waste .

  • Do NOT mix with acidic waste streams if possible, to prevent potential exothermic salt formation or protonation issues, though generally compatible with standard organic waste.

Decontamination of Surfaces

If a spill occurs or for cleaning glassware:

  • Solubilize: Wipe with a tissue soaked in Ethanol or Acetone (the compound is likely sparingly soluble in water).

  • Neutralize (Optional): If iodine staining is visible (brown spots), use a 10% Sodium Thiosulfate solution to reduce iodine to colorless iodide.

  • Final Wash: Soap and water.[2][5][6][7]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for 3-(2-iodophenyl)propanoic acid (Analog). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]

  • ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria. Retrieved from [Link]

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.